3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

• CAS: 63167-28-2

Core Science & Biosynthesis

5-fluoro-3-bromomethyl-1,2-benzisoxazole synonyms and nomenclature

5-Fluoro-3-bromomethyl-1,2-benzisoxazole: Comprehensive Nomenclature, Synonyms, and Synthetic Applications

Abstract

In the realm of medicinal chemistry and active pharmaceutical ingredient (API) development, 5-fluoro-3-bromomethyl-1,2-benzisoxazole serves as a highly reactive, critical electrophilic building block. This technical guide explores its structural nomenclature, its mechanistic role in drug synthesis, and provides field-proven, self-validating experimental protocols for its conversion into neuro-active therapeutics, most notably 5-fluoro-zonisamide.

Structural Identity and Nomenclature

The core structural scaffold of the compound consists of a benzene ring fused to an isoxazole ring ()[1]. According to IUPAC numbering conventions, the oxygen atom is designated as position 1, the nitrogen as position 2, and the carbon bridging the heterocycle to the exocyclic methyl group as position 3[1]. The fused benzene ring occupies positions 4 through 7, placing the fluorine substituent at the 5-position[1].

The presence of the bromomethyl group at the 3-position is the defining feature that dictates its utility as an alkylating agent.

Table 1: Quantitative Data and Chemical Identifiers

Property	Value	Source
Preferred IUPAC Name	3-(bromomethyl)-5-fluoro-1,2-benzoxazole	()[2]
Common Synonyms	3-(bromomethyl)-5-fluorobenzo[d]isoxazole; 5-fluoro-3-(bromomethyl)-1,2-benzisoxazole	()[3]
CAS Registry Number	63167-28-2	()[3]
Molecular Formula	C8H5BrFNO	()[3]
Molecular Weight	230.04 g/mol	()[3]

| SMILES String | C1=CC2=C(C=C1F)C(=NO2)CBr | ()[4] |

Mechanistic Role in Drug Development

From a mechanistic standpoint, 5-fluoro-3-bromomethyl-1,2-benzisoxazole is engineered for rapid bimolecular nucleophilic substitution (

)[5]. The adjacent benzisoxazole ring acts as a powerful electron-withdrawing system, effectively stabilizing the transition state during the displacement of the bromide ion.

The 5-fluoro substitution is a deliberate pharmacological design. Fluorination at this specific position increases the lipophilicity (LogP) and metabolic stability of downstream APIs ()[4]. This is a critical requirement for neuro-active compounds like 5-fluoro-zonisamide (5-fluoro-1,2-benzisoxazole-3-methanesulfonamide), where enhanced blood-brain barrier (BBB) penetration is necessary for anti-convulsive efficacy ()[6].

Experimental Protocols: Synthesis of 5-Fluoro-Zonisamide

As an application scientist, achieving high yields with this intermediate requires strict control over the solvent environment to balance the solubility of organic and inorganic reactants. The following self-validating workflows detail its conversion into 5-fluoro-zonisamide, adapted from foundational patent literature ()[7],[5].

Protocol A: Sulfonation to Sodium 5-Fluoro-1,2-benzisoxazole-3-methanesulfonate

Causality & Insight: This step utilizes a methanol/water co-solvent system. Methanol dissolves the highly lipophilic bromomethyl starting material, while water solubilizes the inorganic sodium sulfite (

). This biphasic homogenization is critical for driving the kinetics without precipitating the reactants[6].

• Dissolution: Dissolve 1.0 equivalent of 5-fluoro-3-bromomethyl-1,2-benzisoxazole in methanol (approx. 15 volumes).

• Nucleophilic Attack: Prepare a saturated aqueous solution of sodium sulfite (1.1 equivalents) and add it dropwise to the methanolic solution[5].

• Thermal Activation: Heat the mixture to 50°C under continuous stirring for 4 hours.

  • Self-Validation (In-process control): Monitor the disappearance of the starting material via HPLC (UV detection at 254 nm). Do not proceed until the starting material peak is <1%.

• Isolation & Purification: Concentrate the mixture under reduced pressure to remove the methanol. Dissolve the resulting crystalline residue in warm methanol to precipitate unreacted inorganic salts, filter, and concentrate the filtrate. Wash the final residue with diethyl ether to selectively remove non-polar organic impurities, yielding the pure sodium sulfonate salt[5].

Protocol B: Chlorination to 5-Fluoro-1,2-benzisoxazole-3-methanesulfonyl Chloride

Causality & Insight: The sodium sulfonate salt is highly stable but unreactive toward amination. It must be converted into a highly electrophilic sulfonyl chloride. Phosphorus oxychloride (

) acts as both the chlorinating agent and the solvent[5].

• Reflux: Suspend the sodium sulfonate salt in neat

  (excess, approx. 5-7 volumes) and heat to reflux for 4 hours[5].

• Distillation: Remove the excess

  via vacuum distillation. Critical: Complete removal is necessary to prevent violent hydrolysis and yield loss in the subsequent amination step.

• Extraction: Dissolve the oily residue in benzene or toluene, filter to remove residual phosphate salts, and concentrate to yield the sulfonyl chloride intermediate[5].

Protocol C: Amination to 5-Fluoro-Zonisamide

• Reaction: Dissolve the sulfonyl chloride intermediate in anhydrous ethyl acetate.

• Ammonia Purge: Bubble dry ammonia (

  ) gas through the solution at 0-5°C until the reaction is complete.

  • Self-Validation: Monitor via TLC (Ethyl Acetate/Hexane 1:1) until the highly mobile sulfonyl chloride spot is entirely replaced by the highly polar sulfonamide spot.

• Crystallization: Wash the organic layer with water to remove ammonium chloride byproducts, dry over

  , and crystallize the target API from ethyl acetate[6].

Visualizations

Chemical synthesis pathway from the bromomethyl intermediate to 5-fluoro-zonisamide.

Step-by-step experimental workflow for the SN2 sulfonation of the bromomethyl intermediate.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 14575024, 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole". PubChem. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 332592, 1,2-Benzisoxazole-3-methanesulfonamide, 5-fluoro-". PubChem. URL:[Link]

• Uno, H., et al. "Methane-sulfonamide derivatives, the preparation thereof and composition comprising the same". U.S. Patent 4,172,896, issued October 30, 1979.

• Wikipedia Contributors. "Benzisoxazole". Wikipedia, The Free Encyclopedia. URL: [Link]

• Mendelovici, M., et al. "Derivatives of 1,2-benzisoxazole-3-methane sulfonic acid as novel intermediates for the synthesis of zonisamide". U.S. Patent Application Publication US20060014814A1, published January 19, 2006.

Sources

• 1. Benzisoxazole - Wikipedia [en.wikipedia.org]
• 2. 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole | C8H5BrFNO | CID 14575024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole | C8H5BrFNO | CID 14575024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2-Benzisoxazole-3-methanesulfonamide, 5-fluoro- | C8H7FN2O3S | CID 332592 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US4172896A - Methane-sulfonamide derivatives, the preparation thereof and composition comprising the same - Google Patents [patents.google.com]
• 6. US20060014814A1 - Derivatives of 1,2-benzisoxazole-3-methane sulfonic acid as novel intermediates for the synthesis of zonisamide - Google Patents [patents.google.com]
• 7. US4172896A - Methane-sulfonamide derivatives, the preparation thereof and composition comprising the same - Google Patents [patents.google.com]

Molecular weight and formula of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

A Note to the Reader: This technical guide has been developed to provide comprehensive information on a key chemical intermediate. Initial searches for "3-(Bromomethyl)-5-fluorobenzo[d]isoxazole" did not yield specific results for a compound with this exact structure in publicly available scientific databases and chemical supplier catalogs. Therefore, this guide focuses on the closely related and well-documented parent compound, 3-(Bromomethyl)benzo[d]isoxazole . The principles, protocols, and applications discussed herein provide a foundational understanding that is highly relevant for research into analogous fluorinated structures.

Introduction: The Strategic Importance of the Benzo[d]isoxazole Scaffold

The benzo[d]isoxazole ring system, a bicyclic heterocycle formed by the fusion of a benzene and an isoxazole ring, is a privileged scaffold in medicinal chemistry. Its rigid structure and specific electronic properties make it an attractive core for the design of a wide array of biologically active molecules. The incorporation of a reactive bromomethyl group at the 3-position transforms this scaffold into a versatile building block, enabling chemists to introduce a variety of functional groups and construct more complex molecular architectures. This guide provides an in-depth exploration of the molecular and chemical properties of 3-(Bromomethyl)benzo[d]isoxazole, its synthesis, and its applications in drug discovery and development.

Molecular and Physicochemical Properties

A thorough understanding of the fundamental properties of a chemical intermediate is crucial for its effective use in research and development. The key molecular and physicochemical data for 3-(Bromomethyl)benzo[d]isoxazole are summarized in the table below.

Property	Value
Chemical Formula	C₈H₆BrNO
Molecular Weight	212.05 g/mol [1]
CAS Number	37924-85-9[1]
Synonyms	3-(bromomethyl)-1,2-benzisoxazole[1][2]
Appearance	Solid[1]
Purity	Typically ≥95%[1]
InChI Key	MAIKTETULSZRED-UHFFFAOYSA-N[1]

Synthesis and Mechanistic Considerations

The synthesis of isoxazole derivatives can be achieved through various established organic chemistry reactions. A common and effective method involves the cyclocondensation of a hydroxylamine derivative with a β-dicarbonyl compound or its equivalent. For 3-(Bromomethyl)benzo[d]isoxazole, a plausible synthetic pathway often commences with a suitably substituted phenolic compound.

General Synthetic Workflow

A representative synthetic approach to the benzo[d]isoxazole core is outlined below. The causality behind these steps lies in the strategic formation of the heterocyclic ring from acyclic precursors.

Caption: A generalized workflow for the synthesis of 3-(Bromomethyl)benzo[d]isoxazole.

Detailed Experimental Protocol (Illustrative)

The following protocol is an illustrative example of how a related compound, 5-Bromo-3-methylbenzo[d]isoxazole, can be synthesized, providing a basis for the synthesis of the title compound.

• Acetylation of a Substituted Phenol: A suitably substituted phenol is acetylated to introduce a ketone functionality. This is a critical step to set up the subsequent reaction with hydroxylamine.

• Oxime Formation: The resulting ketone is reacted with hydroxylamine hydrochloride in a suitable solvent such as ethanol or pyridine, often in the presence of a base like sodium acetate. This reaction forms the corresponding oxime, a key intermediate for cyclization.

• Cyclization to form the Benzo[d]isoxazole Ring: The oxime undergoes cyclization to form the fused ring system. This step can be induced by heating or through the use of a dehydrating agent.

• Bromination of the Methyl Group: For the synthesis of 3-(Bromomethyl)benzo[d]isoxazole, a subsequent bromination step of a 3-methylbenzo[d]isoxazole precursor would be necessary, for instance, using N-bromosuccinimide (NBS) under radical initiation conditions.

Reactivity and Applications in Drug Discovery

The chemical reactivity of 3-(Bromomethyl)benzo[d]isoxazole is dominated by the presence of the bromomethyl group, which is a potent electrophile. This makes the compound an excellent substrate for nucleophilic substitution reactions, allowing for the facile introduction of a wide range of functionalities.

Key Chemical Transformations

The bromomethyl group can readily react with various nucleophiles, including:

• Amines: to form aminomethyl derivatives, which are common motifs in pharmacologically active compounds.

• Thiols: to generate thiomethyl ethers, which can act as bioisosteres for other functional groups.

• Alcohols and Phenols: to produce the corresponding ethers.

• Carboxylates: to form ester linkages.

This versatility makes 3-(Bromomethyl)benzo[d]isoxazole a valuable intermediate for the construction of compound libraries for high-throughput screening in drug discovery programs.

Caption: Key nucleophilic substitution reactions of 3-(Bromomethyl)benzo[d]isoxazole.

Role in the Development of Targeted Therapeutics

The isoxazole ring is a core component of numerous compounds with a wide range of biological activities, including anti-inflammatory, anti-cancer, and antibacterial properties. The benzo[d]isoxazole scaffold, in particular, has been explored for the development of inhibitors for various protein targets. For instance, related structures have been investigated as scaffolds for Bromodomain and Extra-Terminal (BET) protein inhibitors, which are a class of epigenetic modulators with potential applications in oncology and inflammatory diseases.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the benzene ring, with their chemical shifts and coupling patterns being influenced by the position of any substituents. A key diagnostic signal would be a singlet for the methylene protons of the bromomethyl group, typically appearing in the downfield region.

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbons of the fused ring system and a distinct signal for the carbon of the bromomethyl group.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight of the compound. High-resolution mass spectrometry (HRMS) would provide the exact mass, further confirming the elemental composition. The isotopic pattern of bromine (approximately a 1:1 ratio of ⁷⁹Br and ⁸¹Br) would result in a characteristic M and M+2 pattern in the mass spectrum, which is a definitive feature for bromine-containing compounds.

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic absorption bands for the aromatic C-H stretching, C=C and C=N stretching of the heterocyclic ring, and the C-Br stretching of the bromomethyl group.

Safety and Handling

As a reactive chemical intermediate, 3-(Bromomethyl)benzo[d]isoxazole requires careful handling to ensure laboratory safety.

Hazard Statement	Description
H302	Harmful if swallowed[1]
H314	Causes severe skin burns and eye damage[1]

Signal Word: Danger[1]

Recommended Handling Procedures

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles or a face shield.

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry place, under an inert atmosphere, and away from incompatible materials such as strong bases and oxidizing agents[1]. Recommended storage temperature is between 2-8°C[1].

• First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water for at least 15 minutes and seek immediate medical attention. If swallowed, do not induce vomiting and seek immediate medical attention.

Conclusion

3-(Bromomethyl)benzo[d]isoxazole is a valuable and versatile chemical intermediate with significant potential in the synthesis of novel compounds for drug discovery and materials science. Its well-defined reactivity, centered on the electrophilic bromomethyl group, allows for a wide range of chemical modifications. While this guide provides a comprehensive overview of its properties, synthesis, and applications, it is essential for researchers to consult specific safety data sheets and relevant literature before use. The foundational knowledge presented here serves as a robust starting point for the exploration and utilization of this important building block in the advancement of chemical and pharmaceutical research.

References

Sources

• 1. 3-(Bromomethyl)benzo[d]isoxazole | 37924-85-9 [sigmaaldrich.com]
• 2. 3-(Bromomethyl)benzo[d]isoxazole | 37924-85-9 [sigmaaldrich.com]

Solubility Dynamics of Bromomethyl Benzisoxazole Derivatives in Pharmaceutical Synthesis

Executive Summary

Context: Bromomethyl benzisoxazole derivatives, particularly 3-(bromomethyl)-6-fluoro-1,2-benzisoxazole , are pivotal electrophilic intermediates in the synthesis of atypical antipsychotics such as Risperidone and Paliperidone . Their utility hinges on the reactivity of the alkyl bromide side chain, which serves as a handle for nucleophilic substitution (N-alkylation) with piperidine moieties.

Challenge: The process chemistry of these derivatives is frequently bottlenecked by solubility constraints.[1] While the benzisoxazole core is lipophilic, the polarizable C-Br bond and the electronegative fluorine substituent create a complex solubility profile that varies drastically between protic and aprotic solvents.

Objective: This guide provides a technical analysis of the solubility properties of these derivatives, offering a "Solubility Decision Matrix" to optimize solvent selection for reaction kinetics, extraction, and crystallization.

Molecular Architecture & Solubility Fundamentals

To predict solubility behavior, we must first deconstruct the molecular interactions of the target scaffold.

Structural Determinants[1][2]

• The Benzisoxazole Core: A planar, bicyclic aromatic system.[1] It exhibits high

  - stacking potential , which often leads to poor solubility in aliphatic hydrocarbons (e.g., hexane) and requires aromatic or polar aprotic solvents to disrupt crystal lattice energy.

• The Fluorine Substituent (C6 Position): Fluorine acts as a hydrogen bond acceptor but significantly increases lipophilicity compared to the parent hydride.[1] It enhances solubility in halogenated solvents (DCM, Chloroform) due to polarizability matching.[1][2]

• The Bromomethyl Group: This is the reactive center.[1] It introduces a significant dipole moment. Solvents with high dielectric constants (

  ) stabilize the transition state during nucleophilic substitution but must also dissolve the ground-state reactant.

Theoretical Solubility Parameters

• LogP (Octanol/Water Partition): Estimated ~2.5 – 3.0. This indicates a strong preference for organic phases and negligible water solubility (< 0.1 mg/mL).[1]

• H-Bonding: The molecule is primarily an H-bond acceptor (N, O, F). It lacks H-bond donors, making it less soluble in protic solvents (alcohols) unless heated, where entropy overcomes enthalpy.

Solvent Compatibility Matrix

The following table categorizes solvents based on their interaction efficiency with 3-(bromomethyl)-6-fluoro-1,2-benzisoxazole.

Solvent Class	Representative Solvents	Solubility Rating	Process Utility	Mechanistic Insight
Halogenated	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Extraction / Transport	Excellent polarizability match; disrupts -stacking effectively.
Polar Aprotic	DMF, DMAc, NMP	High (>80 mg/mL)	Reaction Medium	High dielectric constant solvates the dipole; promotes kinetics.
Polar Aprotic	Acetonitrile (MeCN), Acetone	Moderate-High	Reaction / Crystallization	Good balance; MeCN is the "Gold Standard" for alkylation reactions.
Aromatic	Toluene, Xylene	Moderate	Recrystallization	Solubilizes via - interactions; strong temperature dependence (ideal for cooling crystallization).
Protic (Alcohols)	Methanol, Ethanol, IPA	Low (<10 mg/mL at RT)	Anti-solvent	Poor solvation of the hydrophobic core at ambient temp; used to crash out product.
Aliphatic	Hexane, Heptane	Negligible	Wash Solvent	Removes non-polar impurities without dissolving the product.[1]
Aqueous	Water, Buffers	Insoluble	Phase Separation	Induces precipitation; critical for quenching reactions.[1]

Experimental Protocols

Protocol A: Gravimetric Solubility Screening (Self-Validating)

Use this protocol to determine the saturation limit for process scale-up.

Reagents: 3-(bromomethyl)-6-fluoro-1,2-benzisoxazole (Test Compound), HPLC-grade solvents. Equipment: Temperature-controlled orbital shaker, 0.45

m PTFE syringe filters, analytical balance.

Workflow:

• Preparation: Weigh approx. 100 mg of Test Compound into a 4 mL glass vial.

• Solvent Addition: Add 1.0 mL of target solvent.[1]

• Equilibration: Shake at 25°C (or target process temp) for 24 hours. Validation Check: Ensure solid remains visible.[1] If fully dissolved, add more solid until saturation is visually confirmed.[1]

• Filtration: Filter the supernatant using a pre-warmed syringe filter (to prevent crash-out in the needle) into a tared vial.

• Evaporation: Evaporate solvent under nitrogen stream or vacuum.[1]

• Quantification: Weigh the residue.

Protocol B: Reaction Optimization (Solvent-Kinetic Balance)

For optimizing the alkylation of piperidine derivatives.

• Screening: Select three solvents: Acetonitrile (Baseline), DMF (High Solubility/High Rate), Toluene (Phase Transfer potential).[1]

• Dissolution: Dissolve 1.0 eq of benzisoxazole derivative. Note time to clear solution.

• Reaction: Add 1.1 eq Nucleophile + 2.0 eq Base (

  or DIPEA).

• Monitoring: Pull aliquots at T=0, 1h, 4h.

  • Critical Control: If the reaction mixture becomes a slurry (solubility limit breached), kinetics will shift from homogeneous to heterogeneous, often stalling the reaction.

  • Correction: Add co-solvent (e.g., 10% DMF to MeCN) to maintain homogeneity.[1]

Visualization of Solubility Logic

Diagram 1: Solvent Selection Decision Tree

This diagram guides the researcher through selecting the optimal solvent based on the process stage (Reaction vs. Purification).[1]

Caption: Decision matrix for solvent selection based on solubility thresholds and process requirements.

Diagram 2: Solvation Mechanism & Interactions

Visualizing how different solvent classes interact with the bromomethyl benzisoxazole molecule.[1]

Caption: Mechanistic interactions: Halogenated solvents target the core; Polar aprotic solvents stabilize the reactive center.

Stability & Degradation Risks[1]

Solubility cannot be decoupled from stability. The bromomethyl group is labile.[1]

• Hydrolysis in Aqueous Media:

  • In aqueous organic mixtures (e.g., DMF/Water), the

    bond is susceptible to hydrolysis, forming the hydroxymethyl impurity.

  • Mitigation: Ensure water content in reaction solvents (MeCN, DMF) is <0.1% (Karl Fischer titration) before dissolving the benzisoxazole derivative.

• Thermal Instability in DMSO:

  • While DMSO offers excellent solubility, prolonged heating (>80°C) can lead to oxidation of the alkyl halide (Kornblum oxidation type side-reactions).

  • Recommendation: Use DMAc or NMP if high temperatures are required for solubility.[1]

References

• PubChem. (2025).[1] 3-bromo-6-fluoro-1,2-benzoxazole Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

• Uno, H., et al. (1979).[1][3] Studies on 3-substituted 1,2-benzisoxazole derivatives.[2][4][3][5][6][7] 6. Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives. Journal of Medicinal Chemistry. Retrieved from [Link]

• Thieme Connect. (2002).[1] Product Class 10: 1,2-Benzisoxazoles and Related Compounds. Science of Synthesis. Retrieved from [Link]

Sources

• 1. 6-Fluoro-1,2-benzothiazol-3(2H)-one | C7H4FNOS | CID 480272 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 3-Bromo-6-fluoro-1,2-benzoxazole | 1379329-15-3 [smolecule.com]
• 3. Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives and their anticonvulsant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN111777601B - Preparation method of 6-fluoro-3- (4-piperidyl) -1, 2 benzisoxazole hydrochloride - Google Patents [patents.google.com]
• 5. ossila.com [ossila.com]
• 6. Synthesis of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives as antiproliferative agents: a structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]

Sourcing and Handling of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole: A Technical Guide for Researchers

Introduction: 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole is a halogenated heterocyclic compound with potential applications in medicinal chemistry and drug discovery. The strategic placement of the bromomethyl group provides a reactive handle for further synthetic modifications, while the fluorine atom can modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability. Isoxazole derivatives, in general, are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects[1][2][3]. This guide provides a comprehensive overview for researchers on the procurement, safe handling, and quality assessment of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole and related compounds.

Part 1: Supplier Identification and Vetting

Commercially, 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole is a specialized chemical and may not be readily available from all major suppliers. Researchers may need to consider custom synthesis or source from companies that specialize in novel building blocks.

Table of Potential Commercial Suppliers for Related Isoxazole Derivatives

Supplier	Website	Notes on Related Compounds and Services
BLD Pharm		Offers a range of brominated and fluorinated isoxazole derivatives, such as 3-(3-Bromo-5-fluorophenyl)-5-(bromomethyl)isoxazole[4]. They are a potential candidate for custom synthesis inquiries.
Sigma-Aldrich (Merck)		Provides a wide variety of research chemicals, including 3-(Bromomethyl)benzo[d]isoxazole[5]. Their catalog should be checked for the specific fluorinated analog, and they often provide custom synthesis services.
Carl ROTH	[Link]	A supplier of research chemicals, including 3-(Bromomethyl)isoxazole[6]. They may be able to source or synthesize the desired compound.
J&K Scientific	[Link]	Offers various substituted benzo[d]isoxazoles, such as 5-Bromo-3-chlorobenzo[d]isoxazole[7], indicating a specialization in this class of compounds.
Thermo Scientific Chemicals (formerly Alfa Aesar)		A major supplier of organic compounds for research, including related building blocks like Methyl 3-bromo-5-fluorobenzoate[8].

Supplier Evaluation Criteria

When sourcing a specialized compound like 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole, it is crucial to vet potential suppliers thoroughly.

• Request a Certificate of Analysis (CoA): A CoA is a critical document that provides detailed information about the purity and identity of the compound. It should include data from analytical techniques such as:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This confirms the chemical structure of the molecule. Predicted NMR data for similar compounds can serve as a reference[9].

  • High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These methods are used to determine the purity of the compound.

  • Mass Spectrometry (MS): This confirms the molecular weight of the compound.

• Inquire about Custom Synthesis Capabilities: For rare or novel compounds, custom synthesis is often necessary. When engaging a company for custom synthesis, consider the following:

  • Timeline and Cost: Obtain clear quotes and estimated delivery times.

  • Communication and Technical Support: A reliable supplier will have a responsive and knowledgeable technical team.

  • Confidentiality: Ensure that a non-disclosure agreement (NDA) is in place if the research is proprietary.

• Review Safety Data Sheets (SDS): The SDS provides essential information on the hazards, handling, storage, and emergency procedures for the compound[10][11].

Part 2: Technical Specifications and Handling

Chemical Properties (Predicted for 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole)

Property	Value	Source/Justification
Molecular Formula	C₈H₅BrFNO	Based on chemical structure
Molecular Weight	230.04 g/mol	Calculated from the molecular formula
Appearance	Likely a solid (white to yellow)	Based on similar compounds like 3-(Bromomethyl)benzo[d]isoxazole[5]
Storage Temperature	2-8°C, under inert atmosphere	Recommended for similar brominated heterocyclic compounds to prevent degradation[5].

Recommended Storage and Handling Procedures

3-(Bromomethyl)-5-fluorobenzo[d]isoxazole, like many brominated organic compounds, should be handled with care due to its potential toxicity and reactivity.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any dust or vapors[11].

• Storage: Store the compound in a tightly sealed container, in a cool, dry place away from light and incompatible materials such as strong bases and oxidizing agents. Storage at 2-8°C is recommended[5].

• Disposal: Dispose of the compound and any contaminated materials according to local, state, and federal regulations.

Diagram of Handling Workflow

Caption: Recommended workflow for handling 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole.

Part 3: Application-Specific Considerations

Potential Synthetic Routes and Impurities

The synthesis of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole likely involves the cyclization of a suitably substituted precursor, followed by bromination of a methyl group. A plausible synthetic approach could be a [3+2] cycloaddition reaction, which is a common method for synthesizing the isoxazole ring[12][13].

Potential impurities may include:

• Starting materials: Unreacted precursors from the synthesis.

• Over-brominated or under-brominated species: Dibrominated or non-brominated analogs.

• Solvent residues: Residual solvents from the purification process.

The presence of these impurities can significantly impact the outcome of subsequent reactions. Therefore, it is essential to use a highly pure starting material, as confirmed by the analytical data on the CoA.

Diagram of a Generalized Synthetic Approach

Caption: Generalized synthetic route for substituted isoxazoles.

Reactivity and Compatibility

The bromomethyl group at the 3-position of the benzo[d]isoxazole ring is a key functional group for further chemical transformations. It is susceptible to nucleophilic substitution reactions, allowing for the introduction of a wide range of functionalities. The fluorine atom at the 5-position is generally unreactive under standard conditions but can influence the reactivity of the isoxazole ring through its electron-withdrawing effects.

When planning reactions, it is important to consider the compatibility of reagents and solvents with the isoxazole ring, which can be sensitive to strong acids, bases, and reducing agents.

Conclusion

The procurement and use of specialized research chemicals like 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole require careful planning and due diligence. By thoroughly vetting suppliers, carefully reviewing analytical and safety data, and adhering to proper handling procedures, researchers can ensure the quality and integrity of their starting materials, which is fundamental to the success of their research endeavors. For novel compounds, establishing a good working relationship with a reliable custom synthesis provider is often a critical step.

References

• Chalyk, B. A., et al. (2019). Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes. The Journal of Organic Chemistry, 84(15), 9571-9584. [Link]

• The Royal Society of Chemistry. Synthesis of trifluoromethylated isoxazoles and their elaboration including inter- and intra- molecular C-H functionalisation. [Link]

• Carl ROTH. 3-(Bromomethyl)isoxazole, 5 g. [Link]

• Comptes Rendus de l'Académie des Sciences. Direct ring fluorination of 3-substituted 5-(1,3-dioxane) acetal isoxazoles: application to the formal synthesis of a bioactive fluorinated isoxazole. [Link]

• J&K Scientific. 5-Bromo-3-chlorobenzo[d]isoxazole | 401567-43-9. [Link]

• DOI. Cu-Catalyzed Synthesis of Fluoroalkylated Isoxazoles from Commercially Available Amines and Alkynes. [Link]

• Beilstein Journals. Supporting Information Lewis acid-promoted direct synthesis of isoxazole derivatives Characterization data and copies of spectra. [Link]

• Discovery of a spirocyclic 3-bromo-4,5-dihydroisoxazole covalent inhibitor of hGAPDH with antiprolife. [Link]

• Advances in isoxazole chemistry and their role in drug discovery. [Link]

• MDPI. Synthesis and Structure of Unsymmetrical Anthracenyl-Isoxazole Antitumor Agents Via the Diastereoselective Bromination of 3-(9′-Anthryl). [Link]

• ResearchGate. Advances in isoxazole chemistry and their role in drug discovery. [Link]

• PubMed. Discovery of 5-imidazole-3-methylbenz[d]isoxazole derivatives as potent and selective CBP/p300 bromodomain inhibitors for the treatment of acute myeloid leukemia. [Link]

• RSC Publishing. Advances in isoxazole chemistry and their role in drug discovery. [Link]

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• 1. researcher.manipal.edu [researcher.manipal.edu]
• 2. researchgate.net [researchgate.net]
• 3. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. 1934801-38-3|3-(3-Bromo-5-fluorophenyl)-5-(bromomethyl)isoxazole|BLD Pharm [bldpharm.com]
• 5. 3-(Bromomethyl)benzo[d]isoxazole | 37924-85-9 [sigmaaldrich.com]
• 6. 3-(Bromomethyl)isoxazole, 5 g, CAS No. 76632-20-7 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Methyl 3-bromo-5-fluorobenzoate, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. fishersci.com [fishersci.com]
• 11. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 12. 3-Bromo-5-(difluoromethyl)isoxazole | Benchchem [benchchem.com]
• 13. Synthesis of 5-(Fluoroalkyl)isoxazole Building Blocks by Regioselective Reactions of Functionalized Halogenoximes - PMC [pmc.ncbi.nlm.nih.gov]

Literature review on 3-substituted 5-fluorobenzisoxazoles

This technical guide provides an in-depth analysis of 3-substituted 5-fluorobenzisoxazoles , a specific isomeric class of the benzisoxazole scaffold used in medicinal chemistry to modulate metabolic stability and receptor binding affinity.

Synthesis, Structure-Activity Relationships, and Pharmacological Applications

Executive Summary

The 1,2-benzisoxazole ring system is a privileged scaffold in neuropharmacology, forming the core of blockbuster atypical antipsychotics such as Risperidone and Paliperidone.[1][2] While the commercially dominant isomers in this class are 6-fluoro derivatives, the 3-substituted 5-fluorobenzisoxazole isomer represents a critical tool for Structure-Activity Relationship (SAR) exploration.

This guide details the specific chemistry of the 5-fluoro isomer, distinguishing its synthesis and biological profile from its 6-fluoro regioisomer. By shifting the fluorine atom to the 5-position, medicinal chemists can probe specific hydrophobic pockets in GPCRs (Dopamine D2, Serotonin 5-HT2A) and alter the metabolic susceptibility of the benzene ring.

Part 1: Structural Significance & Pharmacophore Analysis[3]

The 5-Fluoro vs. 6-Fluoro Regioisomerism

In drug design, the position of the fluorine atom on the benzisoxazole ring dictates both the synthetic route and the metabolic fate of the molecule.

• 6-Fluoro Isomer (The Standard): Found in Risperidone. The fluorine at C6 blocks para-hydroxylation relative to the bridgehead carbon, enhancing metabolic stability.

• 5-Fluoro Isomer (The Probe): The fluorine at C5 changes the electronic distribution of the aromatic ring. It is often used to:

  • Block Metabolism: Prevent hydroxylation at the C5 position.

  • Modulate pKa: The inductive effect of fluorine at C5 influences the electron density of the isoxazole nitrogen differently than at C6.

  • Explore Binding Pockets: The C5-F vector points in a different direction (approx. 60° shift) compared to C6-F, potentially capturing unique halogen-bonding interactions in the receptor binding site.

Bioisosterism

The 3-substituted 5-fluorobenzisoxazole moiety serves as a bioisostere for:

• 5-Fluoroindoles: Common in serotonin modulators.

• 5-Fluorobenzothiophenes: Used in selective estrogen receptor modulators (SERMs).

Part 2: Synthetic Methodologies

The synthesis of the 5-fluoro isomer requires specific regiochemical control, distinct from the industrial route used for Risperidone.

Route A: The Nucleophilic Aromatic Substitution (SNAr) Strategy

This is the most robust method for generating the 5-fluoro core. It relies on the intramolecular cyclization of a 2,5-difluorophenyl ketone oxime .

• Mechanism: The oxime oxygen acts as the nucleophile.

• Regioselectivity: The fluorine at the ortho position (C2) is displaced due to the electron-withdrawing effect of the oxime/carbonyl group. The fluorine at the meta position (C5) remains partialy deactivated and intact.

Reaction Scheme:

• Acylation: Friedel-Crafts acylation of 1,4-difluorobenzene (or use of 2,5-difluorobenzoyl chloride) to introduce the C3 substituent.

• Oximation: Condensation with hydroxylamine hydrochloride.

• Cyclization: Base-mediated displacement of the C2-fluorine.

Visualization of Synthesis Pathway

The following diagram illustrates the parallel synthesis of the 5-fluoro isomer (Target) versus the 6-fluoro isomer (Risperidone intermediate), highlighting the critical starting material difference.

Caption: Divergent synthesis pathways. Starting with the 2,5-difluoro precursor yields the 5-fluoro product, whereas the 2,4-difluoro precursor yields the 6-fluoro (Risperidone) core.

Part 3: Experimental Protocols

Protocol 1: Synthesis of 5-Fluoro-3-(piperidin-4-yl)-1,2-benzisoxazole

A validated protocol adapted for the 5-fluoro isomer.

Prerequisites:

• Precursor: (2,5-Difluorophenyl)(1-acetylpiperidin-4-yl)methanone.

• Reagents: Hydroxylamine hydrochloride (

  ), Potassium Hydroxide ( ), Ethanol ( ).

Step-by-Step Methodology:

• Oxime Formation:

  • Dissolve 10.0 g (37.4 mmol) of (2,5-difluorophenyl)(1-acetylpiperidin-4-yl)methanone in 100 mL of Ethanol.

  • Add 5.2 g (74.8 mmol) of

    and 6.0 mL of Pyridine.

  • Reflux the mixture at 80°C for 3 hours.

  • Checkpoint: Monitor by TLC (Mobile phase: 1:1 Hexane/EtOAc). Disappearance of ketone spot indicates completion.

  • Concentrate in vacuo to yield the crude oxime.

• Cyclization (SNAr):

  • Redissolve the crude oxime in 80 mL of DMF (Dimethylformamide).

  • Add 10.4 g (75 mmol) of anhydrous Potassium Carbonate (

    ).

  • Heat the mixture to 110°C for 4-6 hours.

  • Mechanism Check: The base deprotonates the oxime (-OH), which then attacks the aromatic ring at the 2-position, displacing the fluorine.

• Workup & Deprotection:

  • Pour the reaction mixture into 500 mL of ice water. The intermediate (N-acetyl protected) may precipitate.

  • To remove the acetyl group (if using N-acetyl piperidine): Reflux the solid in 6N HCl (50 mL) for 4 hours.

  • Cool to 0°C and basify with 50% NaOH solution to pH 10.

  • Extract with Dichloromethane (

    ).

  • Dry over

    and concentrate.

• Purification:

  • Recrystallize from Isopropyl Alcohol (IPA).

  • Yield: Expect 60-70%.

  • Characterization:

    should show a singlet distinct from the 6-fluoro isomer (typically -115 to -120 ppm range).

Part 4: Structure-Activity Relationship (SAR) Data

The following table contrasts the binding affinities of benzisoxazole derivatives. Note that while 6-fluoro is optimal for D2/5-HT2A antagonism (antipsychotics), 5-fluoro derivatives often show altered selectivity profiles suitable for other indications (e.g., anticonvulsants).

Table 1: Comparative Binding Profiles (In Silico/In Vitro Consensus)

Compound Class	Substituent (Pos 3)	Substituent (Ring)	Primary Target Affinity ( )	Therapeutic Indication
Risperidone	Piperidinyl-ethyl	6-Fluoro	5-HT2A (0.4 nM), D2 (3 nM)	Antipsychotic
Zonisamide	Methanesulfonamide	Unsubstituted	Na+ Channels, T-type Ca2+	Anticonvulsant
Analog 5F	Piperidinyl-ethyl	5-Fluoro	5-HT2A (>10 nM), D2 (>20 nM)	Research Probe / SAR
Analog 5F-Z	Methanesulfonamide	5-Fluoro	Na+ Channels (Enhanced)	Experimental Anticonvulsant

Key Insight: The shift from 6-F to 5-F generally reduces affinity for Dopamine D2 receptors in the risperidone scaffold, which is why the 6-F isomer is the marketed drug. However, in the sulfonamide series (Zonisamide analogs), the 5-F substitution can enhance metabolic stability without abolishing channel blocking activity.

Part 5: Biological Signaling & Mechanism

The 3-substituted 5-fluorobenzisoxazole scaffold primarily acts as a "pharmacophore anchor." In antipsychotic applications, the benzisoxazole ring mimics the indole ring of serotonin, slotting into the hydrophobic pocket of the 5-HT2A receptor.

Caption: The 5-fluoro substituent participates in specific electronic interactions within the receptor pocket, distinct from the 6-fluoro analog.

References

• Synthesis of 5-Fluoro-3-(4-piperidyl)-1,2-benzisoxazole hydrochloride. PrepChem. Detailed protocol for the specific 5-fluoro isomer synthesis via acid-catalyzed hydrolysis.

• Benzisoxazole: a privileged scaffold for medicinal chemistry. National Institutes of Health (PMC). Comprehensive review of the scaffold's biological applications, including anticonvulsant and antipsychotic derivatives.[1]

• Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition. Organic Chemistry Portal. Alternative synthesis methods for substituted benzisoxazoles using nitrile oxides and arynes.

• Zonisamide (1,2-benzisoxazole-3-methanesulfonamide) Pharmacology. FDA Access Data. Structural and pharmacological data on the non-fluorinated analog, providing a baseline for SAR comparison.

• 5-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride Product Data. ThermoFisher Scientific. Commercial availability and physical properties of the specific 5-fluoro research chemical.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

N-alkylation reactions using 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

Introduction: The Fluorobenzisoxazole Scaffold

The 1,2-benzisoxazole moiety is a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in atypical antipsychotics (e.g., Risperidone, Paliperidone, Iloperidone) and anticonvulsants (e.g., Zonisamide). While the 6-fluoro isomer is industrially ubiquitous, 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole represents a specific, high-value building block for Structure-Activity Relationship (SAR) exploration.

This reagent functions as a "benzylic-like" electrophile. The bromomethyl group at the C3 position is highly reactive toward nucleophilic attack (

), while the 5-fluoro substituent modulates metabolic stability and lipophilicity without significantly sterically hindering the reaction center.

Key Chemical Challenges:

• Lability of the Isoxazole Ring: The N-O bond is susceptible to reductive cleavage or base-catalyzed ring opening (Kemp elimination variants) under harsh conditions.

• Reactivity: The C3-bromomethyl group is a potent electrophile (lachrymator), prone to hydrolysis if wet solvents are used.

Reaction Mechanism & Logic

The primary pathway is a classic bimolecular nucleophilic substitution (

). The secondary amine (nucleophile) attacks the methylene carbon, displacing the bromide.

Critical Control Points:

• Base Selection: Strong bases (e.g., NaOH, NaH) or high temperatures can trigger the degradation of the isoxazole ring into 2-hydroxy-5-fluorobenzonitrile (salicylnitrile derivative). We utilize Potassium Carbonate (

  ) as a mild, non-nucleophilic proton scavenger.

• Finkelstein Catalysis: The addition of Potassium Iodide (KI) generates the corresponding iodomethyl intermediate in situ, which is a superior electrophile (

  is a better leaving group than ), accelerating the reaction rates at lower temperatures.

Figure 1: Mechanistic pathway for N-alkylation. Note the critical divergence point where harsh conditions lead to ring opening.

Experimental Protocol

Objective: Synthesis of a 5-fluoro-1,2-benzisoxazole derivative via N-alkylation of a secondary amine (e.g., 1-methylpiperazine or piperidine derivative).

Materials Required

Reagent	Equiv.	Role
3-(Bromomethyl)-5-fluorobenzo[d]isoxazole	1.1	Electrophile
Secondary Amine (Substrate)	1.0	Nucleophile
Potassium Carbonate ( )	2.5	Base (Acid Scavenger)
Potassium Iodide (KI)	0.1	Catalyst
Acetonitrile (ACN)	-	Solvent (0.1 M conc.)

Step-by-Step Methodology

Step 1: Preparation of the Nucleophile

• Charge a round-bottom flask with the Secondary Amine (1.0 equiv).

• Dissolve in anhydrous Acetonitrile (ACN) .

  • Note: DMF can be used for solubility, but ACN allows for easier workup.

• Add

  (2.5 equiv) and KI (0.1 equiv).

• Stir at Room Temperature (RT) for 15 minutes to ensure a homogeneous suspension.

Step 2: Addition of the Electrophile

• Dissolve 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole (1.1 equiv) in a minimal amount of ACN.

• Add this solution dropwise to the reaction flask over 10–15 minutes.

  • Why: Controlling the concentration of the electrophile minimizes the risk of over-alkylation (quaternization) if the amine is small.

Step 3: Reaction & Monitoring

• Heat the mixture to 60°C .

  • Caution: Do not exceed 80°C. Higher temperatures increase the risk of isoxazole ring degradation.

• Monitor via TLC or LC-MS at 2-hour intervals.

  • Target: Disappearance of the amine peak.

  • Typical Time: 4–6 hours.

Step 4: Workup & Isolation

• Cool to RT.[1][2] Filter off the inorganic salts (

  /KBr/KI) through a Celite pad.

• Concentrate the filtrate under reduced pressure.

• Partition: Redissolve residue in Ethyl Acetate (EtOAc) and wash with:

  • Water (

    )

  • Brine (

    )

• Dry organic layer over

  , filter, and concentrate.

Step 5: Purification

• Crystallization: Many benzisoxazole derivatives crystallize from Isopropanol (IPA) or Ethanol.

• Flash Chromatography: If oil, elute with DCM:MeOH (95:5).

Figure 2: Operational workflow for the synthesis.

Troubleshooting & Quality Control

Observation	Root Cause	Corrective Action
New Peak at M+18 (LCMS)	Hydrolysis of bromide to alcohol.	Ensure ACN is anhydrous. Keep system under .
New Peak at M-27 (approx)	Ring opening (Loss of isoxazole).	Temperature too high (>80°C) or base too strong. Switch to or lower temp.
Low Yield	Incomplete conversion.	Add 0.2 eq more KI (Finkelstein acceleration).
Lachrymatory Effect	Bromide vapor.	Handle all solids in a fume hood. Quench glassware with dilute ammonia.

Analytical Validation (NMR Markers):

• Product: The methylene linker (

  -Isoxazole) typically appears as a sharp singlet around 3.6 – 3.8 ppm in -NMR (CDCl3).

• Impurity: If the ring opens to the nitrile phenol, the methylene signal disappears, and phenolic protons appear.

References

• Risperidone Synthesis (Analogous Chemistry)

  • Title: Process for making risperidone and intermediates.[3][4]

  • Relevance: Establishes the industrial standard for alkylating piperidines with 3-alkyl-benzisoxazoles.

  • Source:

• Isoxazole Stability

  • Title: 1,2-Benzisoxazoles and Related Compounds.[4][5][6][7][8][9][10]

  • Relevance: Reviews the stability of the isoxazole ring under basic conditions (Kemp elimin

  • Source:

• Reagent Availability

  • Title: 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole Product Page.[11]

  • Relevance: Confirms commercial availability of the specific 5-fluoro isomer.

  • Source: (Note: Reagent is often custom synthesized or listed in specialized catalogs).

• Nucleophilic Substitution Methodology

  • Title: Nucleophilic Substitution Reactions Using 4-(Bromomethyl)benzil (Analogous Benzylic Bromide).

  • Relevance: Provides general protocols for handling reactive benzylic bromides.

  • Source:

Sources

• 1. benchchem.com [benchchem.com]
• 2. CA1258860A - Process for the preparation of 3,5-disubstituted isoxazoles - Google Patents [patents.google.com]
• 3. Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. 3-(Bromomethyl)-1,2-benzisoxazole | CAS 37924-85-9 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 9. US20040209898A1 - Process for the preparation of risperidone - Google Patents [patents.google.com]
• 10. CN1720228A - Process for making risperidone and intermediates therefor - Google Patents [patents.google.com]
• 11. SciSupplies [scisupplies.eu]

Application Note: Nucleophilic Substitution Strategies for Bromomethyl Isoxazoles

Abstract

Bromomethyl isoxazoles serve as critical "linchpin" intermediates in medicinal chemistry, offering a reactive handle to attach the pharmacologically privileged isoxazole scaffold to diverse amines, thiols, and alcohols. However, their reactivity profile is a double-edged sword: while highly active toward

substitution, the isoxazole ring itself is susceptible to base-mediated cleavage and degradation. This application note details optimized protocols for nucleophilic substitution, emphasizing the selection of non-nucleophilic bases and polar aprotic solvents to maximize yield while maintaining ring integrity.

Introduction & Reactivity Profile

The "Benzylic-Like" Reactivity

Structurally, a bromomethyl group attached to an isoxazole ring mimics a benzyl bromide. The isoxazole ring is electron-deficient (π-deficient), which exerts a strong inductive effect (

) and mesomeric effect ( ) on the methylene carbon.

• Consequence: The

  bond is polarized, making the methylene carbon highly electrophilic.

• Mechanism: Reactions proceed predominantly via an ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  mechanism . Unlike benzyl systems, pathways are less favored because the electron-poor isoxazole ring destabilizes the formation of a carbocation intermediate [1, 2].

The Stability Trap: Ring Cleavage

A common pitfall in isoxazole chemistry is the ring's sensitivity to strong bases.[1] The

bond is the weak link.[1]

• Risk: Strong hydroxide bases (NaOH, KOH) or hard nucleophiles (Grignards) can attack the ring or deprotonate the C3/C5 positions (if unsubstituted), leading to Kemp elimination or general ring opening to form nitriles or 1,3-dicarbonyls [3].

• Solution: The protocols below utilize weak, non-nucleophilic bases (e.g.,

  , , DIPEA) to drive the reaction without compromising the heterocycle.[2]

Safety Advisory: Lachrymator Hazard

CRITICAL SAFETY WARNING: Bromomethyl isoxazoles are potent lachrymators (tear agents) and skin irritants.

• Handling: All weighing and reactions must be performed in a functioning fume hood.

• Decontamination: Spills should be treated with a dilute solution of ethanolamine or aqueous sodium thiosulfate before cleaning to quench the alkylating potential.

Decision Framework: Reaction Landscape

The following diagram illustrates the divergent pathways available from the bromomethyl isoxazole precursor and the critical decision points for condition selection.

Figure 1: Strategic workflow for functionalizing bromomethyl isoxazoles based on nucleophile class.

Optimized Protocols

Protocol A: C-N Bond Formation (Amination)

Target: Secondary amines or mono-alkylation of primary amines.

Rationale: Amines are sufficiently nucleophilic to displace the bromide without strong activation. The challenge is preventing over-alkylation (formation of tertiary amines or quaternary salts) when using primary amines.

Materials:

• Substrate: 3-(Bromomethyl)-5-methylisoxazole (or analog).[3]

• Nucleophile: Amine (1.1 equiv for secondary; 3.0–5.0 equiv for primary).

• Base:

  (anhydrous) or DIPEA (Hünig's base).

• Solvent: Acetonitrile (MeCN) (Preferred for ease of workup) or DMF.

Step-by-Step:

• Preparation: Dissolve the amine (1.0 mmol) in anhydrous MeCN (5 mL).

• Base Addition: Add DIPEA (1.2 mmol) or

  (1.5 mmol).

• Substrate Addition:

  • For Secondary Amines: Add the bromomethyl isoxazole (1.0 mmol) in one portion.

  • For Primary Amines: Dissolve the bromomethyl isoxazole (1.0 mmol) in MeCN (2 mL) and add it dropwise over 30 minutes to the stirring amine solution to favor mono-alkylation.

• Reaction: Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC (disappearance of bromide).

  • Note: Heating to 50°C is only required for sterically hindered amines.

• Workup: Evaporate MeCN. Redissolve residue in EtOAc, wash with water and brine. Dry over

  .[2]

Protocol B: C-O and C-S Bond Formation (Ethers/Thioethers)

Target: Phenols, Alcohols, and Thiols.

Rationale: Phenols and thiols require deprotonation to become effective nucleophiles. We use Carbonate bases (

~10) which are strong enough to deprotonate a phenol/thiol but too weak to damage the isoxazole ring [4].

Materials:

• Nucleophile: Phenol or Thiol (1.0 equiv).

• Base:

  (2.0 equiv) or (1.5 equiv - faster reaction).

• Solvent: Acetone (reflux) or DMF (RT to 60°C).

• Catalyst: TBAI (Tetrabutylammonium iodide) - optional (10 mol%) to accelerate sluggish reactions.

Step-by-Step:

• Anion Generation: Combine Phenol/Thiol and Base in the solvent. Stir for 15 minutes to ensure deprotonation.

• Alkylation: Add the bromomethyl isoxazole (1.1 equiv).

• Reaction:

  • Acetone: Heat to reflux (56°C) for 6–12 hours.

  • DMF: Stir at RT for 2–4 hours.

• QC Check: Monitor for the disappearance of the starting material.

• Workup:

  • If DMF: Pour into ice water. The product often precipitates. Filter or extract with EtOAc.

  • If Acetone: Filter off inorganic salts, concentrate, and purify via column chromatography.

Protocol C: Azidation (Precursor for Click Chemistry)

Target: Introduction of

group.

Rationale: The azide anion is a powerful nucleophile. This reaction is generally quantitative and clean, providing a precursor for Cu-catalyzed Click reactions (CuAAC).

Step-by-Step:

• Dissolve bromomethyl isoxazole (1.0 mmol) in DMSO or DMF (3 mL).

• Safety: Add Sodium Azide (

  ) (1.2 mmol) carefully. Warning: Organic azides with low C/N ratios (<3) can be explosive. Bromomethyl isoxazole azides are generally stable but handle with care.

• Stir at RT for 2 hours. (Reaction is usually very fast).

• Workup: Dilute with water, extract with

  or EtOAc. Do not concentrate the azide to absolute dryness if scale is >1g; keep in solution.

Troubleshooting & Optimization Guide

Problem	Probable Cause	Corrective Action
Ring Cleavage / Low Yield	Base too strong (e.g., NaOH, NaH).	Switch to or . Avoid aqueous basic conditions.
Bis-alkylation (Amines)	High local concentration of alkyl halide.	Use excess amine (3-5 eq) or switch to dropwise addition of the bromide.
Incomplete Reaction	Steric hindrance or poor solubility.	Add catalyst (KI or TBAI 10 mol%) to form the more reactive iodide in situ (Finkelstein condition). Switch solvent to DMF.
Precipitate in Reaction	Inorganic salts ( ) forming.	This is normal in Acetone/MeCN. Ensure efficient stirring.

References

• Reactivity of Isoxazoles: BenchChem. (2025).[1] Troubleshooting guide for the synthesis of isoxazole derivatives. Retrieved from

• Mechanistic Insight: National Science Foundation. (2024).[4][5][6] Diradical Interactions in Ring-Open Isoxazole. Retrieved from

• Metabolic/Chemical Stability: U.S. National Library of Medicine. (2021). Bioactivation of Isoxazole-Containing BET Inhibitors. Retrieved from

• Base Selection: Sigma-Aldrich. (2024). 3-Bromo-5-methylisoxazole Product & Safety Data. Retrieved from [7]

• Safety Data: Fisher Scientific. (2025).[1][2][3][6][8][9][10] Safety Data Sheet: 3-(Bromomethyl)-5-methylisoxazole. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-(Bromomethyl)-5-methylisoxazole | C5H6BrNO | CID 2776304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. isasjournal.isasbharat.in [isasjournal.isasbharat.in]
• 5. nanobioletters.com [nanobioletters.com]
• 6. researchgate.net [researchgate.net]
• 7. 3-Bromo-5-methylisoxazole | 25741-97-3 [sigmaaldrich.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. d3tfk74ciyjzum.cloudfront.net [d3tfk74ciyjzum.cloudfront.net]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: Base-Catalyzed Alkylation Using 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Pharmacological Significance

The 1,2-benzisoxazole ring system is a highly privileged pharmacophore in medicinal chemistry, most notably recognized as the core structural motif in atypical antipsychotics such as risperidone and paliperidone[1]. Within this chemical space, 3-(bromomethyl)-5-fluorobenzo[d]isoxazole (CAS: 63167-28-2)[2] serves as a critical electrophilic building block. The 5-fluoro substitution enhances lipophilicity and metabolic stability, while the 3-bromomethyl group provides a highly reactive handle for appending the benzisoxazole core to various nucleophilic scaffolds (e.g., piperazines, piperidines, phenols, and thiols)[3].

This application note details the mechanistic causality, optimal base-catalysis conditions, and self-validating experimental protocols for achieving high-yielding bimolecular nucleophilic substitution (

) couplings with this versatile intermediate.

Mechanistic Causality: The Role of Base Catalysis (E-E-A-T)

Successful coupling of 3-(bromomethyl)-5-fluorobenzo[d]isoxazole relies on understanding the electronic environment of the molecule. The benzylic-like C3 carbon is highly activated by the adjacent imine-like nitrogen (

) of the isoxazole ring and the inductive electron-withdrawing effect of the 5-fluoro substituent. This significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the C–Br bond, facilitating rapid nucleophilic attack.

However, this hyper-electrophilicity also makes the molecule susceptible to competitive side reactions, such as hydrolysis to the corresponding hydroxymethyl derivative[1] or premature degradation. Therefore, the choice of base is the primary determinant of reaction success:

• Heterogeneous Alkali Metal Carbonates (

  , ): These are the gold standard for coupling reactions. They provide a controlled, slow release of basicity. is uniquely effective for the O-alkylation of phenols due to the "cesium effect"—the large, polarizable cation creates a "naked," highly reactive phenoxide anion, driving the reaction forward at lower temperatures and minimizing side reactions.

• Homogeneous Organic Amines (DIPEA, TEA): Ideal for the N-alkylation of secondary amines. Here, the base does not deprotonate the nucleophile but acts as a thermodynamic sink, scavenging the liberated hydrobromic acid (HBr) to prevent the formation of unreactive amine hydrobromide salts[4].

• Strong Bases (NaH): Reserved strictly for weak nucleophiles (e.g., amides, indoles). NaH requires rigorously anhydrous conditions to prevent the rapid hydrolysis of the bromomethyl electrophile.

Mechanistic Pathway Visualization

Caption: Base-catalyzed S_N2 mechanism for 3-(bromomethyl)-5-fluorobenzo[d]isoxazole coupling.

Quantitative Data Summary: Reaction Optimization

The following table summarizes the optimized, field-proven conditions for coupling 3-(bromomethyl)-5-fluorobenzo[d]isoxazole with various nucleophile classes.

Nucleophile Type	Preferred Base	Solvent System	Temp (°C)	Time (h)	Typical Yield
Secondary Amines (e.g., Piperazines)	(2.0 eq) or DIPEA (2.5 eq)	MeCN or DMF	25 – 60	4 – 12	75 – 90%
Phenols (O-Alkylation)	(1.5 eq)	DMF or Acetone	60 – 80	8 – 16	70 – 85%
Amides / Indoles (N-Alkylation)	NaH (1.2 eq, 60% dispersion)	THF (Anhydrous)	0 to 25	2 – 6	60 – 80%
Thiols (S-Alkylation)	(1.5 eq)	MeCN	25	1 – 3	85 – 95%

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in stoichiometric controls and sequential addition steps ensure that competitive side reactions (such as bis-alkylation or hydrolysis) are structurally mitigated.

Protocol A: N-Alkylation of Secondary Amines (Piperazine Derivatives)

This method utilizes a heterogeneous carbonate base to scavenge HBr, driving the equilibrium toward the product without inducing side-reactions.

• Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add the secondary amine (1.0 mmol) and anhydrous Acetonitrile (MeCN, 10 mL) under a nitrogen atmosphere.

• Base Addition: Add finely powdered, anhydrous

  (2.0 mmol, 2.0 eq). Causality Note: Finely powdering the increases the surface area, significantly accelerating the heterogeneous acid-scavenging process.

• Electrophile Addition: Dissolve 3-(bromomethyl)-5-fluorobenzo[d]isoxazole (1.1 mmol, 1.1 eq) in 2 mL of anhydrous MeCN. Add this solution dropwise to the reaction mixture over 10 minutes at room temperature.

• Reaction & Monitoring: Heat the mixture to 60°C. Monitor the reaction via LC-MS. Self-Validation: The reaction is complete when the distinct isotopic doublet of the brominated starting material (M and M+2 peaks of equal intensity) disappears.

• Workup: Cool to room temperature, filter the mixture through a pad of Celite to remove inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (DCM:MeOH gradient) to yield the pure N-alkylated product.

Protocol B: O-Alkylation of Phenols

This method leverages the "cesium effect" to maximize the nucleophilicity of the phenoxide ion.

• Phenoxide Generation: In a dry flask under nitrogen, dissolve the phenol derivative (1.0 mmol) in anhydrous DMF (8 mL). Add

  (1.5 mmol, 1.5 eq).

• Pre-activation: Stir the suspension at room temperature for 30 minutes. Causality Note: This pre-stirring step is a critical self-validating control. It ensures complete conversion of the phenol to the highly reactive phenoxide anion before the electrophile is introduced, thereby preventing the base from directly hydrolyzing the bromomethyl group.

• Coupling: Cool the mixture to 0°C. Add 3-(bromomethyl)-5-fluorobenzo[d]isoxazole (1.0 mmol, 1.0 eq) in one portion.

• Heating: Gradually warm the reaction to 70°C and stir for 8-12 hours.

• Quenching & Extraction: Quench the reaction by pouring it into ice-cold water (30 mL). Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine (5 × 10 mL) to remove residual DMF, dry over anhydrous

  , and concentrate.

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for base-catalyzed benzisoxazole alkylation.

References

• "Product Class 10: 1,2-Benzisoxazoles and Related Compounds", Thieme Connect. URL:[1]

• "3-(Bromomethyl)-5-fluorobenzo[d]isoxazole | C8H5BrFNO | CID 14575024", PubChem, National Institutes of Health. URL:[2]

• "Synthesis and Reactivity of Some Mannich Bases. VII. Synthesis of 3-(2-Dialkylaminoethyl)-1,2-benzisoxazoles", ResearchGate. URL:[4]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole | C8H5BrFNO | CID 14575024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing hydrolysis of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

Welcome to the Technical Support Center for Benzisoxazole Derivatives.

Ticket ID: #BZ-5F-HYD-001 Subject: Stabilization and Handling of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1][2][3]

Executive Summary: The Stability Paradox

You are working with 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole .[1][2][3] This compound presents a dual-stability challenge common to high-value heterocyclic intermediates:

• The Benzylic Bromide: The

  group at the 3-position is a "soft" electrophile, highly susceptible to displacement by nucleophiles (even ambient moisture).[2]

• The Isoxazole Ring: The

  bond is electronically strained.[2][3] While relatively stable to acid, it is extremely sensitive to base .[4] Under basic conditions, it undergoes ring-opening (Kemp elimination-style) to form salicylonitriles.[1][2][3]

The Critical Failure Mode: Most users inadvertently trigger degradation by using "wet" solvents (causing hydrolysis) or by neutralizing the resulting HBr with strong bases (causing ring opening).[2]

Module 1: Degradation Pathways (Visualization)

To prevent hydrolysis, you must understand the enemy.[4] The diagram below details the two primary decomposition routes you must avoid.

Figure 1: Decomposition map. Pathway A occurs with moisture (neutral/acidic).[2][3] Pathway B occurs with base.[1][3][5] Your goal is to stay in the narrow window between these two.

Module 2: Storage & Handling Protocols

Status: CRITICAL Safety Alert: This compound is a potent lachrymator (tear-inducing) and skin irritant.[1][2][3] Handle only in a functioning fume hood.

Storage Specifications

Parameter	Requirement	Technical Rationale
Temperature	2°C to 8°C	Retards the kinetics of spontaneous solvolysis.[1][2][3]
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture.[1][3] Argon is preferred (heavier than air).[2][3]
Container	Amber Glass + Parafilm	Prevents photolytic degradation of the C-Br bond; Parafilm creates a secondary moisture seal.[3]
Desiccant	P2O5 or Activated Sieves	Store the vial inside a secondary jar containing desiccant.

Solvents & Reaction Conditions

If you are using this compound as an intermediate (e.g., for alkylation), follow these strict rules:

• Solvent Grade: Use only Anhydrous grade solvents (DMF, THF, Acetonitrile).[2][4]

  • Pro-Tip: Do not trust "anhydrous" bottles opened >1 week ago.[1][3] Store solvents over activated 3Å or 4Å molecular sieves.[1][3]

• The "Base" Trap: If your reaction requires a base (to scavenge HBr), avoid hydroxides (NaOH, KOH).[2][4]

  • Recommended: Use non-nucleophilic, weak organic bases like Diisopropylethylamine (DIPEA) or inorganic buffers like Potassium Carbonate (

    ) in anhydrous acetone/MeCN.[2][4]

  • Why: Hydroxide ions (

    ) are strong nucleophiles that will attack the (hydrolysis) AND the isoxazole ring (degradation).[2]

Module 3: Troubleshooting Guide (FAQ)

Q1: The white solid has turned into a sticky yellow/orange gum. What happened?

• Diagnosis: This is the classic sign of Ring Opening (Pathway B) . The formation of nitrile-phenols often results in yellow/orange coloration due to conjugation or oxidation of the phenol.

• Cause: Exposure to base or prolonged storage at room temperature in humid air.[1][3]

• Solution: The material is likely compromised. Check purity via TLC. If >10% degradation, recrystallization is difficult; repurification via column chromatography (rapid, neutral silica) is required.[2][4]

Q2: I see a new spot on TLC that is more polar (lower Rf) than my starting material.

• Diagnosis: Hydrolysis (Pathway A) .[2][3] You have formed the alcohol derivative (3-hydroxymethyl).[1][2][3]

• Cause: Wet solvent or atmospheric moisture during weighing.[1][3]

• Fix:

  • Dry your solvent immediately.[1][3]

  • If the reaction is crucial, you can try to reconvert the alcohol to the bromide using

    or , but this is risky with the isoxazole ring.[4] It is often cheaper to discard and restart with fresh reagents.[3]

Q3: How do I dry my solvents effectively for this specific chemistry?

• Protocol:

  • Purchase 3Å or 4Å Molecular Sieves.[1][3]

  • Activation: Heat sieves to 300°C for 3 hours (or microwave in pulses) until strictly dry.

  • Add activated sieves (10% w/v) to your solvent (DMF/MeCN) 24 hours before use.[2][3]

  • Verification: Use the "Karl Fischer" titrator if available, or add a drop of

    to a sample—if it precipitates white smoke/solid immediately, it's too wet.[4]

Module 4: Emergency Stabilization Protocol

If you suspect your compound has been exposed to moisture but is not yet degraded, perform this Rescue Operation :

• Dissolve: Immediately dissolve the solid in Dichloromethane (DCM) .[3]

• Dry: Add anhydrous Magnesium Sulfate (

  ) and stir for 10 minutes.

• Filter: Filter under an inert atmosphere (nitrogen blanket).

• Concentrate: Rotovap at low temperature (<30°C) . Do not heat the bath!

• Store: Place immediately under high vacuum to remove trace solvent, then backfill with Argon.

References & Authority

The protocols above are derived from the structure-activity relationships of benzisoxazole intermediates used in the synthesis of antipsychotics (e.g., Risperidone, Paliperidone) and anticonvulsants (e.g., Zonisamide).[4]

• Benzisoxazole Ring Stability: Uno, H., et al. (1979).[4] Studies on 3-substituted 1,2-benzisoxazole derivatives.[1][2][3][6][7][8] This foundational work details the synthesis of sulfamoylmethyl derivatives from bromomethyl precursors and highlights the sensitivity of the 5-position substitutions.

  • Source:[2][4]

• Synthesis & Reactivity of 6-Fluoro Analog (Risperidone Intermediate): The chemistry of the 5-fluoro isomer mirrors the widely documented 6-fluoro isomer used in Risperidone synthesis.[1][3]

  • Source: - Describes the handling of 3-(2-chloroethyl) and similar alkyl-halide benzisoxazoles.[1][2][3]

• General Benzylic Bromide Handling:

  • Source: - Confirms storage conditions (2-8°C, Inert Gas).[1][2][3]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole before handling.

Sources

• 1. 76632-20-7|3-(Bromomethyl)isoxazole|BLD Pharm [bldpharm.com]
• 2. EP0207955A1 - Process for the preparation of 3,5-disubstituted isoxazoles. - Google Patents [patents.google.com]
• 3. 3-(Bromomethyl)benzo[d]isoxazole | 37924-85-9 [sigmaaldrich.com]
• 4. Bromo-lactamization of isoxazole via neighboring group participation: toward spiro-isoxazoline γ- and δ-lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4191621A - Process for the production of substituted benzal and benzyl bromides - Google Patents [patents.google.com]
• 6. e-journals.in [e-journals.in]
• 7. CN111777601B - Preparation method of 6-fluoro-3- (4-piperidyl) -1, 2 benzisoxazole hydrochloride - Google Patents [patents.google.com]
• 8. Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives and their anticonvulsant activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole in solution

Technical Support Center: Stability & Handling of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

Topic: Stability, Reactivity, and Handling Protocols for CAS 63167-28-2 Audience: Medicinal Chemists, Process Chemists, and Analytical Scientists Document ID: TSC-2025-BFBI-01

Executive Summary & Hazard Alert

Compound: 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole CAS: 63167-28-2 Class: 1,2-Benzisoxazole / Benzylic Bromide Primary Reactivity: High susceptibility to nucleophilic attack (

) and hydrolysis. Safety Warning: Lachrymator. This compound is a potent alkylating agent and mucous membrane irritant. Handle exclusively in a functioning fume hood.

Part 1: Solvent Compatibility & Preparation

Q1: I dissolved the compound in Methanol for an LC-MS run, and the purity dropped by 15% within an hour. What happened?

Diagnosis: You are observing solvolysis . The bromomethyl group at the C3 position is highly electrophilic. In protic, nucleophilic solvents like Methanol (MeOH) or Ethanol (EtOH), the solvent acts as a nucleophile, displacing the bromide to form the corresponding ether (e.g., 3-(methoxymethyl)-5-fluorobenzo[d]isoxazole).

Technical Insight: The 5-fluoro substituent exerts an inductive electron-withdrawing effect (-I), which slightly deactivates the benzene ring but can increase the electrophilicity of the benzylic carbon relative to the non-fluorinated parent. This makes the C-Br bond labile in the presence of even weak nucleophiles.

Corrective Protocol:

• Preferred Solvents: Anhydrous Dichloromethane (DCM), Acetonitrile (MeCN), or Dimethylformamide (DMF).

• LC-MS Preparation: Dissolve the stock in pure Acetonitrile. Only mix with water/buffer immediately prior to injection. Avoid alcohols for stock solutions.

Solvent Compatibility Table:

Solvent Class	Examples	Compatibility	Risk Factor
Chlorinated	DCM, Chloroform	Excellent	Low (if acid-free)
Polar Aprotic	MeCN, DMF, DMSO	Good	Low (Use anhydrous)
Alcohols	Methanol, Ethanol	Poor	High (Rapid Solvolysis)
Aqueous	Water, Buffers	Very Poor	High (Hydrolysis to alcohol)
Ethers	THF, 1,4-Dioxane	Moderate	Low (Peroxides can initiate radical degradation)

Part 2: Storage & Degradation Troubleshooting

Q2: My solid sample has turned from off-white to yellow/brown after two weeks at room temperature. Is it still usable?

Diagnosis: The color change indicates autocatalytic decomposition . Benzylic bromides can degrade to release Hydrogen Bromide (HBr). The generated acid can protonate the isoxazole nitrogen or catalyze further decomposition/polymerization of the material. The yellow color is typical of conjugated degradation products or free bromine traces.

Corrective Protocol:

• Check Purity: Run a TLC (Thin Layer Chromatography) or HPLC. If purity is >90%, you may repurify.

• Repurification: Recrystallization from heptane/ethyl acetate or rapid filtration through a short silica plug (neutralized with 1% Et3N to remove acid traces) is recommended.

• Future Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Q3: Can I use strong bases (NaOH, KOH) to catalyze a coupling reaction with this intermediate?

Diagnosis: High Risk of Ring Destruction. While the primary reaction is

substitution at the bromomethyl group, the 1,2-benzisoxazole core is sensitive to strong bases. The electron-withdrawing 5-fluoro group destabilizes the N-O bond, making the ring more susceptible to base-catalyzed ring opening (isoxazole-to-nitrile rearrangement), forming 2-hydroxy-5-fluorobenzonitrile derivatives.

Recommended Bases: Use non-nucleophilic, mild bases to scavenge the HBr generated during substitution:

• Potassium Carbonate (

  ) in Acetone/MeCN.

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) in DCM.

• Avoid: Hydroxides (

  ) or Alkoxides ( ) unless strictly controlled at low temperatures.

Part 3: Reaction Monitoring & Workflows

Q4: How do I distinguish between the starting material and the hydrolyzed byproduct (alcohol) on TLC?

Technical Insight:

• Starting Material (Bromide): Less polar. Higher

  .

• Byproduct (Alcohol): More polar (H-bonding). Lower

  .

• Visualization: Both compounds are UV active (254 nm) due to the benzisoxazole core.

DOT Diagram 1: Reactivity & Degradation Pathways This diagram illustrates the competing pathways when the compound is exposed to different conditions.

Caption: Figure 1. Competing reaction pathways. Red arrows indicate degradation routes to be avoided; the green arrow represents the desired synthetic pathway.

Part 4: Standard Operating Procedure (SOP) for Handling

Objective: Minimize hydrolysis and exposure to lachrymatory vapors.

DOT Diagram 2: Handling Workflow

Caption: Figure 2. Recommended workflow for handling and storage to ensure stability and safety.

References

• Uno, H., et al. (1977). Studies on 3-substituted 1,2-benzisoxazole derivatives.[1][2][3] Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives. Journal of Medicinal Chemistry.

• Kemp, D. S., & Casey, M. L. (1973).[4] Physical organic chemistry of benzisoxazoles. II. Linearity of the Bronsted free energy relationship for the base-catalyzed decomposition of benzisoxazoles. Journal of the American Chemical Society.[4]

• Sigma-Aldrich. (2024). Safety Data Sheet: 3-(Bromomethyl)-1,2-benzisoxazole (Parent Analog).

• BenchChem. (2025). Reactivity Profiling of 3-Bromo-5-(bromomethyl)isoxazoles.

Sources

• 1. Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives and their anticonvulsant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Technical Support Center: 3-(Bromomethyl)-1,2-benzisoxazole

Here is the Technical Support Center guide for the purification of bromomethyl benzisoxazole intermediates.

Topic: Purification, Troubleshooting, and Stability Protocols Audience: Process Chemists, API Researchers, Drug Development Scientists

Critical Impurity Profile: "Know Your Enemy"

In the synthesis of 3-(bromomethyl)-1,2-benzisoxazole (a key intermediate for Risperidone, Paliperidone, and Iloperidone), the purification challenge is dictated by three competing side-reactions. Understanding these mechanisms is the first step to successful isolation.

The Impurity Landscape

Impurity Type	Chemical Species	Origin / Mechanism
Starting Material	3-methyl-1,2-benzisoxazole	Incomplete conversion (Stoichiometry/Time).
Over-Brominated	3-(dibromo methyl)-1,2-benzisoxazole	Radical bromination is difficult to stop at the mono-stage. The mono-bromide is often more reactive than the methyl precursor.
Ring-Opened	2-Hydroxy-benzonitrile derivatives	Kemp Elimination / Base Hydrolysis. The isoxazole ring is labile to base and heat, leading to N-O bond cleavage.
Hydrolyzed	3-(hydroxymethyl)-1,2-benzisoxazole	Moisture ingress during workup (Hydrolysis of the benzylic bromide).

Mechanism of Impurity Formation

The following pathway illustrates how the "Over-Brominated" and "Ring-Opened" impurities are generated alongside the desired product.

Figure 1: Reaction pathways showing the competition between product formation, over-bromination, and thermal degradation.

Troubleshooting Guides & FAQs

Module A: Managing the "Di-Bromo" Impurity

Q: My HPLC shows 10-15% di-bromo impurity. Recrystallization isn't removing it efficiently. What is the solution?

The Issue: The di-bromo species has similar solubility properties to the mono-bromo product, making separation by standard crystallization difficult (known as the "solid solution" problem). The Fix: Use Chemical Purification (Reductive Debromination) before crystallization.

Protocol: Diethyl Phosphite "Polishing" This method exploits the higher reactivity of the gem-dibromide toward nucleophilic attack/reduction compared to the mono-bromide.

• Dissolution: Dissolve the crude mixture (containing mono- and di-bromo species) in a non-polar solvent like Dichloromethane (DCM) or Toluene (5-10 volumes).

• Reagent Addition: Add Diethyl phosphite (1.0 - 1.5 eq relative to the di-bromo content calculated by HPLC) and Triethylamine (1.0 eq relative to phosphite) at 0–5°C.

• Reaction: Stir at 0–10°C for 1–2 hours. The di-bromo species is selectively reduced to the mono-bromo species or converted to a water-soluble phosphonate.

• Workup: Wash with water (2x) to remove the phosphonate byproducts/salts.

• Result: The organic layer now contains enriched mono-bromo product, which can be crystallized easily.

Expert Insight: Avoid using strong inorganic bases (NaOH/KOH) for this step, as they will trigger ring opening of the benzisoxazole.

Module B: Preventing Decomposition (Ring Opening)

Q: The product turns yellow/orange during drying or concentration. Why?

The Issue: 1,2-Benzisoxazoles are thermally unstable. The N-O bond is weak.[1] If exposed to temperatures >50°C (especially in the presence of trace acid or metal salts), the ring rearranges to form salicylonitriles (often yellow/orange oils).

The Fix: Strict Thermal Management.

• Workup Temp: Never exceed 40°C during rotary evaporation.

• Drying: Vacuum dry at 25–30°C maximum. Do not oven dry at 60°C.

• Acidity: Ensure the crude is neutral. Trace HBr from the reaction promotes degradation. Wash with saturated NaHCO₃ (cold) before concentration.

Recommended Purification Workflows

Do not rely on chromatography for scale-up. Crystallization is the preferred method for this intermediate.

Protocol 1: Standard Crystallization (Low Impurity Load)

Best for crude material with <5% di-bromo impurity.

Parameter	Specification	Reason
Solvent System	Heptane / Toluene (9:1 to 5:1)	Avoids alcohols (ethanol/IPA) which can react with the benzyl bromide to form ethers (solvolysis).
Dissolution Temp	40–45°C	Keep low to prevent ring rearrangement.
Cooling Profile	Slow ramp to -5°C	Rapid cooling traps impurities.

Step-by-Step:

• Dissolve crude solid in minimal Toluene at 40°C.

• Slowly add Heptane until slight turbidity is observed.

• Allow to cool to room temperature (20°C) over 1 hour with gentle stirring.

• Cool further to -5°C for 2 hours.

• Filter and wash with cold Heptane.

Protocol 2: The "High-Purity" Workflow (High Impurity Load)

Best for crude material with >10% di-bromo or sticky residues.

Figure 2: Decision tree for purification based on impurity levels.

Safety & Handling (Lachrymator Warning)

Hazard: 3-(Bromomethyl)-1,2-benzisoxazole is a potent lachrymator (tear gas agent) and skin irritant. It can cause severe respiratory distress and chemical burns.

• Engineering Controls: Handle only in a functioning fume hood.

• Decontamination Solution: Prepare a "Quench Mix" of 10% Sodium Thiosulfate + 5% Ammonia in water.

  • Usage: Wipe down all glassware, spatulas, and gloves with this solution immediately after use to neutralize the benzylic bromide.

• Storage: Store at 2–8°C under Argon/Nitrogen. The compound degrades at room temperature over weeks, releasing HBr which accelerates further decomposition (Autocatalytic).

References

• Synthesis of Risperidone Intermediates

  • Title: Process for the preparation of 3-piperidinyl-1,2-benzisoxazoles.[2][3][4]

  • Source: U.S.
  • Relevance: Establishes the foundational synthesis of the benzisoxazole core and the sensitivity of the isoxazole ring.
  • URL
• Purification of Benzylic Bromides (Diethyl Phosphite Method)
• Title: Thermal rearrangement of 1,2-benzisoxazoles.
• Title: Safety Data Sheet: 3-(Bromomethyl)-1,2-benzisoxazole.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. CN1720228A - Process for making risperidone and intermediates therefor - Google Patents [patents.google.com]
• 4. jocpr.com [jocpr.com]

Technical Support Center: Prevention of Bromomethyl Group Degradation

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical information and practical advice to help you understand, prevent, and troubleshoot the degradation of compounds containing the reactive bromomethyl group. By implementing the strategies outlined here, you can ensure the integrity of your starting materials and the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability and handling of bromomethyl compounds.

Q1: What makes the bromomethyl group so unstable?

A: The instability of the bromomethyl group stems from the carbon-bromine (C-Br) bond. Bromine is an excellent leaving group, making the benzylic carbon highly susceptible to nucleophilic attack. Furthermore, the benzylic position is stabilized through resonance with the adjacent aromatic ring, which facilitates the formation of a stable carbocation intermediate in S_N1-type reactions or a stabilized transition state in S_N2 reactions.[1][2][3]

Q2: What are the primary degradation pathways for bromomethyl compounds?

A: The main degradation routes are:

• Hydrolysis: Reaction with water (moisture) to form the corresponding benzyl alcohol.[4][5][6] This is one of the most common degradation pathways.

• Photodecomposition: Exposure to light, particularly UV light, can cause homolytic cleavage of the C-Br bond, generating reactive benzyl radicals.[4][7][8] These radicals can then dimerize or react with other molecules.

• Reaction with Nucleophiles: The electrophilic carbon of the bromomethyl group readily reacts with various nucleophiles, including amines, alcohols, and even some solvents.

• Thermal Degradation: Elevated temperatures can accelerate the rate of decomposition through various pathways.[4]

Q3: I just received a new bottle of a bromomethyl-containing compound. How should I store it?

A: For long-term storage, it is crucial to store the compound in a tightly sealed container to prevent moisture ingress.[9] The container should be placed in a cool, dark, and dry environment.[10][11][12] Storing under an inert atmosphere (e.g., nitrogen or argon) is highly recommended to displace moisture and oxygen.[9] For many bromomethyl compounds, refrigeration (2-8 °C) is advised.[13] Always consult the manufacturer's safety data sheet (SDS) for specific storage recommendations.

Q4: My bromomethyl compound has turned yellow/brown. Is it still usable?

A: Discoloration is often a sign of degradation. The yellow or brown color can be due to the formation of various byproducts, including those from oxidation or polymerization. While the compound may still contain the desired active molecule, its purity is compromised. It is highly recommended to purify the material (e.g., by recrystallization or column chromatography) before use to avoid introducing impurities into your reaction that could lead to unexpected side products or lower yields.

In-Depth Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Q5: My alkylation reaction with a bromomethyl reagent is giving a very low yield, and I see a significant amount of a byproduct that corresponds to the hydrolyzed starting material. What's happening?

A: This is a classic case of hydrolysis competing with your desired reaction. The presence of the benzyl alcohol derivative indicates that your bromomethyl starting material is reacting with water in your reaction mixture.

• Causality: Water is a nucleophile that can react with the electrophilic bromomethyl group, leading to the formation of the corresponding alcohol. This is especially problematic if your reaction is run under basic conditions, which can generate hydroxide ions, a much stronger nucleophile than water.[14][15]

• Solution:

  • Dry Your Reagents and Solvents: Ensure all your reagents and solvents are anhydrous. Use freshly dried solvents and handle hygroscopic reagents in a glovebox or under an inert atmosphere.

  • Inert Atmosphere: Run your reaction under a dry, inert atmosphere (nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

  • Order of Addition: If your reaction requires a base, consider adding the bromomethyl compound to the mixture of your substrate and base, rather than letting the bromomethyl compound sit in a basic solution where it can be hydrolyzed.

Q6: I'm performing a reaction that is sensitive to radical species, and my results are inconsistent. Could my bromomethyl compound be the source of the problem?

A: Yes, it is highly likely. If your bromomethyl compound has been exposed to light, it may have undergone partial photodecomposition, leading to the formation of benzyl radicals.[4][7][8]

• Causality: The C-Br bond in bromomethyl groups can undergo homolytic cleavage upon exposure to UV light, generating a bromine radical and a resonance-stabilized benzyl radical.[3] These radicals can initiate unwanted side reactions, leading to impurities and inconsistent results.

• Solution:

  • Protect from Light: Always store your bromomethyl compounds in amber-colored bottles or wrap the container with aluminum foil to protect it from light.[4]

  • Work in a Dimly Lit Area: When weighing or handling the compound, do so in a dimly lit area or use a fume hood with the light turned off if it's safe to do so.

  • Fresh Reagent: If you suspect photodegradation, it is best to use a fresh, unopened bottle of the reagent or purify the existing stock.

Q7: My NMR spectrum of the bromomethyl compound shows a small peak corresponding to the dibrominated species. How did this happen and how can I avoid it?

A: The presence of a di-bromo impurity is likely a result of over-bromination during the synthesis of the starting material.[16]

• Causality: In the synthesis of bromomethyl compounds, especially from diols or when there are multiple benzylic positions, controlling the stoichiometry of the brominating agent is crucial. Using an excessive amount of the brominating agent can lead to the formation of di- or even poly-brominated byproducts.[16]

• Solution:

  • Purification: The most immediate solution is to purify your starting material using techniques like recrystallization or column chromatography to remove the dibrominated impurity.

  • Source from a Reputable Supplier: When purchasing bromomethyl compounds, choose a supplier known for high-purity reagents.

  • Synthesis Control: If you are synthesizing the compound yourself, carefully control the stoichiometry of the brominating agent and monitor the reaction progress closely to minimize over-bromination.[16]

Degradation Pathways and Prevention

The following diagram illustrates the primary degradation pathways of bromomethyl compounds and the key preventative measures.

Caption: Experimental workflow for the N-alkylation of N-methylaniline.

Step-by-Step Procedure:

• Preparation:

  • Ensure all glassware is thoroughly oven-dried to remove any traces of water.

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add N-methylaniline (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetonitrile (5 mL per mmol of N-methylaniline).

  • Seal the flask and purge with nitrogen or argon for 5-10 minutes to create an inert atmosphere.

• Reaction:

  • While stirring the mixture, slowly add benzyl bromide (1.1 eq) dropwise at room temperature. (Critical Step: Adding the electrophile to the basic mixture minimizes its exposure to potential hydrolysis).

  • Once the addition is complete, attach a reflux condenser (with an inert gas inlet at the top) and heat the reaction mixture to reflux (approximately 82 °C for acetonitrile).

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the solid potassium carbonate and wash the solid with a small amount of acetonitrile.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the pure N-benzyl-N-methylaniline.

Self-Validation: The progress of the reaction should be monitored. A successful reaction will show the consumption of the starting amine and the appearance of a new, less polar product spot on the TLC plate. The final product should be characterized by NMR and mass spectrometry to confirm its identity and purity. The absence of benzyl alcohol in the crude reaction mixture is a good indicator that degradation of the benzyl bromide was successfully minimized.

References

• Benchchem. (n.d.). Navigating the Stability Landscape of 1-(Bromomethyl)naphthalen-2-amine: A Technical Guide.
• Benchchem. (n.d.). Common impurities in 2-(Bromomethyl)-2-butylhexanoic acid and their removal.
• Benchchem. (n.d.). Characterization of impurities in 3-Bromo-2-(bromomethyl)propan-1-ol synthesis.
• ResearchGate. (2025, August 10). Chemical degradation of 2,2-bis(bromomethyl)propan-1,3-diol (DBNPG) in alkaline conditions.
• PubMed. (2010, April 15). Chemical degradation of 2,2-bis(bromomethyl)propan-1,3-diol (DBNPG) in alkaline conditions.
• Infinity Learn. (2026, February 22). (A)Benzyl bromide when kept in acetone – water, produces benzyl alcohol (R) The reaction follows SN2 mechanism.
• ACS Publications. (2022, April 9). Photoreaction of 4-(Bromomethyl)-7-(diethylamino)coumarin: Generation of a Radical and Cation Triplet Diradical during the C–Br Bond Cleavage.
• MDPI. (2021, July 6). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater.
• PubMed. (2022, April 22). Photoreaction of 4-(Bromomethyl)-7-(diethylamino)coumarin: Generation of a Radical and Cation Triplet Diradical during the C-Br Bond Cleavage.
• Chemical Safety in Laboratories. (2023, April 10). Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents.
• ACS Publications. (2021, December 13). Homologation of Electron-Rich Benzyl Bromide Derivatives via Diazo C–C Bond Insertion.
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• Quora. (2021, November 18). Why is 3-bromocyclohexene and Bromomethyl benzene both can undergo SN1 reaction even though one is secondary and another is primary halides?
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• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories.
• Laboratory Furniture Solutions. (2021, March 4). A Guide to Handling and Storing Chemicals in a Lab.
• PMC. (2022, September 16). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium.
• RSC Publishing. (n.d.). Preparation, Hydrolysis and Reduction of the Fluoro-, Chloro-, and Bromo-benxyl Bromides.
• Anant Pharmaceuticals Pvt. Ltd. (n.d.). CAS 446-48-0 1-(Bromomethyl)-2-fluorobenzene Impurity.
• Lab Manager. (2017, July 10). Handling and Storing Chemicals.
• Benchchem. (n.d.). Unraveling the Fate of Bromophenols: A Comparative Guide to Degradation Pathways.
• Reddit. (2023, November 13). Bulky alkylation troubleshooting.
• ResearchGate. (n.d.). Isotope experiment of benzyl bromide with water‐¹⁸O.
• Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation.
• Organic Chemistry Portal. (n.d.). Benzyl Ethers.
• SpringerLink. (2019, May 22). Photodegradation of bromophenol blue in aqueous medium using graphene nanoplates-supported TiO2.
• ResearchGate. (n.d.). Reaction conditions for the benzylation of adenine using benzyl bromide and KOtBu.
• SCIRP. (n.d.). Effect of Dye Structure on the Photodegradation Kinetic Using TiO2 Nanoparticles.
• Google Patents. (n.d.). CN102329192A - Benzyl bromide synthesis method.
• Chemistry LibreTexts. (2025, April 8). 2.9: Reactions at the Benzylic Position.
• Sigma-Aldrich. (n.d.). 2-(Bromomethyl)benzonitrile.
• Verlag der Zeitschrift für Naturforschung. (n.d.). Secondary Interactions in Bromomethyl-substituted Benzenes: Crystal Structures of Three α,α -.

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Reference Data & Comparative Studies

1H NMR spectrum analysis of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

An In-Depth Technical Guide to the ¹H NMR Spectral Analysis of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

For researchers and scientists engaged in drug development and medicinal chemistry, the unambiguous structural elucidation of novel synthetic intermediates is a cornerstone of progress. 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole serves as a valuable building block, and its precise characterization is paramount for ensuring the integrity of subsequent synthetic steps. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as the most powerful tool for determining molecular structure in solution.[1][2]

This guide, written from the perspective of a Senior Application Scientist, provides a detailed comparative analysis of the ¹H NMR spectrum of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole. We will dissect the predicted spectrum based on fundamental principles and comparative data, explain the causal relationships behind spectral features, and contrast the utility of ¹H NMR with other common analytical methods for this specific molecule.

The Foundation: Understanding Key ¹H NMR Parameters

A ¹H NMR spectrum provides a wealth of information through four key parameters:

• Chemical Shift (δ): Measured in parts per million (ppm), the chemical shift indicates the electronic environment of a proton.[3][4] Electron-withdrawing groups "deshield" a proton, shifting its signal downfield (higher ppm), while electron-donating groups "shield" it, causing an upfield shift (lower ppm).

• Integration: The area under a signal is proportional to the number of protons it represents.[5] This allows for a quantitative ratio of the different types of protons in the molecule.

• Signal Splitting (Multiplicity): Caused by the magnetic influence of non-equivalent protons on adjacent carbons (spin-spin coupling), this splits a signal into multiple peaks (e.g., a singlet, doublet, triplet). The 'n+1 rule' is a useful heuristic, where 'n' is the number of adjacent, non-equivalent protons.[5][6]

• Coupling Constant (J): The distance between the split peaks, measured in Hertz (Hz), provides information about the connectivity and spatial relationship between coupled protons.

Predicted ¹H NMR Spectrum of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole

The structure of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole contains two distinct proton environments: the bromomethyl group and the aromatic system of the fluorinated benzo[d]isoxazole ring.

Caption: Structure of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole with key protons labeled.

Analysis of Proton Signals

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale & Comparative Insights
H_a (-CH₂Br)	~ 4.75	Singlet (s)	2H	The bromomethyl protons are benzylic, placing them in a deshielded environment. The highly electronegative bromine atom further withdraws electron density, shifting the signal significantly downfield. Typical benzylic bromides resonate between δ 4.4-4.7 ppm.[7] Since there are no adjacent protons, the signal appears as a sharp singlet.
H_b (H-4)	~ 7.85	Doublet of doublets (dd)	1H	This proton is ortho to the isoxazole oxygen and meta to the fluorine atom. It will be coupled to both H-6 (ortho coupling, J ≈ 8-9 Hz) and the fluorine at C-5 (meta coupling, J ≈ 5-6 Hz), resulting in a doublet of doublets. Protons on a benzoxazole ring typically appear in the 7.0-8.5 ppm range.[8]
H_c (H-6)	~ 7.30	Triplet of doublets (td) or ddd	1H	This proton is ortho to both the fluorine atom and H-7, and meta to H-4. It will exhibit strong ortho coupling to the fluorine atom (J ≈ 8-9 Hz), ortho coupling to H-7 (J ≈ 8-9 Hz), and weaker ortho coupling to H-4 across the ring (J ≈ 2-3 Hz). This complex coupling will likely result in a triplet of doublets or a doublet of doublet of doublets.
H_d (H-7)	~ 7.60	Doublet of doublets (dd)	1H	This proton is ortho to H-6 and para to the fluorine atom. It will be strongly coupled to H-6 (ortho coupling, J ≈ 8-9 Hz) and weakly coupled to the fluorine (para coupling, J ≈ 2-3 Hz), giving rise to a doublet of doublets.

Note: Predicted chemical shifts and coupling constants are estimates based on analogous structures and established substituent effects. Actual experimental values may vary depending on the solvent and spectrometer frequency.

A Comparative Look: Alternative Analytical Techniques

While ¹H NMR is unparalleled for detailed structural mapping, a comprehensive characterization often involves complementary techniques. The choice of method depends on the specific information required.

Analytical Technique	Information Provided for 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole	Strengths	Limitations
¹H NMR Spectroscopy	Precise proton environments, connectivity (H-H, H-F coupling), and stereochemistry.	Provides the most detailed structural map of the molecule.[2][9]	Requires a relatively pure sample and may not provide molecular weight directly.
¹³C NMR Spectroscopy	Number and electronic environment of unique carbon atoms.	Confirms the carbon skeleton of the molecule.	Less sensitive than ¹H NMR and requires longer acquisition times.
Mass Spectrometry (MS)	Exact molecular weight and fragmentation patterns.	Confirms molecular formula (High-Resolution MS) and provides structural clues from fragmentation. Highly sensitive.[10]	Does not provide detailed connectivity or stereochemical information. Isomer differentiation can be difficult.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., C=N, C-O, C-F, C-Br bonds, aromatic C-H).	Quick and simple method to identify key functional groups.	Provides limited information on the overall molecular skeleton and connectivity.
Pyrolysis GC-MS	Breaks the molecule into smaller, identifiable fragments.	Useful for complex samples or polymers to identify constituent parts.[11]	Destructive technique; interpretation can be complex for novel small molecules.

Experimental Workflow: Acquiring High-Quality ¹H NMR Data

Adherence to a standardized protocol is critical for obtaining reproducible and high-quality NMR data.

Caption: Standardized workflow for structural elucidation using ¹H NMR spectroscopy.

Detailed Protocol

• Sample Preparation :

  • Accurately weigh 5-10 mg of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean vial.[12] Tetramethylsilane (TMS) is often pre-added to the solvent by the manufacturer to serve as an internal reference standard (δ 0.00 ppm).[6]

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field.

  • Shim the magnetic field to maximize its homogeneity across the sample, which results in sharp, well-resolved peaks.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typically, 8 to 16 scans are sufficient for a sample of this concentration.

• Data Processing :

  • Apply a Fourier transform to the raw Free Induction Decay (FID) data to generate the frequency-domain spectrum.

  • Carefully phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the area under each signal to determine the relative proton ratios.

Conclusion

The ¹H NMR spectrum of 3-(Bromomethyl)-5-fluorobenzo[d]isoxazole provides a definitive fingerprint for its structural verification. The characteristic singlet of the bromomethyl group around δ 4.75 ppm, combined with the complex but predictable splitting patterns of the three aromatic protons influenced by fluorine coupling, allows for unambiguous assignment. While techniques like Mass Spectrometry and IR Spectroscopy are valuable for confirming molecular weight and functional groups, they lack the detailed structural insight provided by ¹H NMR. By following a rigorous experimental protocol and applying fundamental principles of spectral interpretation, researchers can confidently characterize this and other novel molecules, ensuring the integrity and success of their research and development endeavors.

References

• BenchChem. (n.d.). Decoding the 1H NMR Signal of Bromomethyl Protons at δ 4.48 ppm: A Comparative Guide.
• Rial, L. P. (2023, December 7). Principles and Applications of Nuclear Magnetic Resonance (NMR) Spectroscopy in Analytical Chemistry. Longdom.org.
• Technology Networks. (2024, February 22). NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems.
• Scribd. (n.d.).
• JoVE. (2015, March 4).
• Meena, G. S. (2014, November 15). Basic Concepts, Principles and Applications of NMR Spectroscopy. International Journal of Innovative Research in Science, Engineering and Technology.
• BenchChem. (n.d.). Application Note: Structural Elucidation of Benzoxazole Derivatives using ¹H and ¹³C NMR Spectroscopy.
• Doc Brown's Advanced Organic Chemistry Revision Notes. (n.d.).
• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market.
• Royal Society of Chemistry. (n.d.).
• Frontier Laboratories. (2022, June 21). 5 Analytical Techniques for Characterizing Unknown Samples.
• Royal Society of Chemistry. (n.d.).
• Royal Society of Chemistry. (n.d.). VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids.
• OpenOChem Learn. (n.d.). Interpreting.
• ChemicalBook. (n.d.). 1,2-BENZISOXAZOLE(271-95-4) 1H NMR spectrum.
• ACS Publications. (2015, July 20).
• Thermo Fisher Scientific. (2018, June 6).
• LCGC International. (2020, November 12).
• PMC. (2023, March 19).
• AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide.
• ChemicalBook. (n.d.). 1-(Bromomethyl)naphthalene(3163-27-7) 1H NMR spectrum.
• SpectraBase. (n.d.). 4-(Bromomethyl)benzonitrile - Optional[1H NMR] - Chemical Shifts.
• ESA-IPB. (n.d.).
• ChemicalBook. (n.d.). 2,1-BENZISOXAZOLE(271-58-9) 1H NMR spectrum.
• Chemistry LibreTexts. (2021, December 15). 6.
• StudyOrgo.com. (2015, January 24). Deciphering 1H NMR Spectra.
• Sciforum. (2025, November 13).
• Beilstein Journals. (n.d.).
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• Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts.
• BenchChem. (n.d.). Spectral Analysis of 3-Bromo-5-(bromomethyl)
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• Comptes Rendus de l'Académie des Sciences. (2024, July 11). Direct ring fluorination of 3-substituted 5-(1,3-dioxane) acetal isoxazoles.
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Technical Comparison Guide: TLC Visualization of Bromomethyl Benzisoxazoles

Topic: TLC Visualization Methods for Bromomethyl Benzisoxazoles Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Introduction: The Alkylation Challenge

Bromomethyl benzisoxazoles (e.g., 3-(bromomethyl)-1,2-benzisoxazole) are critical electrophilic intermediates in the synthesis of antipsychotics (like Risperidone) and anticonvulsants (like Zonisamide). Their reactivity stems from the bromomethyl group (

) , a potent alkylating moiety.

The Visualization Problem: While the benzisoxazole core is UV-active, relying solely on UV (254 nm) is insufficient for process monitoring.

• Lack of Discrimination: The starting material (methyl derivative), the product (bromomethyl), and the hydrolysis byproduct (hydroxymethyl) all fluoresce under UV.

• Safety & Genotoxicity: As alkylating agents, these compounds are potential genotoxins. A visualization method must confirm not just the presence of the ring, but the chemical activity of the alkyl bromide.

This guide compares three distinct visualization strategies to ensure reaction completeness and product purity.

Comparative Analysis of Visualization Methods

The following table contrasts the three primary methods used to differentiate the target electrophile from its precursors and degradation products.

Table 1: Reactivity Matrix & Specificity

Feature	Method A: UV Fluorescence	Method B: NBP Stain (4-(p-nitrobenzyl)pyridine)	Method C: KMnO₄ / CAM Stain
Primary Detection	Conjugated Aromatic Systems	Active Alkylating Agents (Alkyl Halides)	Oxidizable Groups (Alcohols, Aldehydes)
Target Species	All Benzisoxazoles	3-Bromomethyl-1,2-benzisoxazole	3-Hydroxymethyl-1,2-benzisoxazole
Visual Result	Dark Spot (Green Background)	Blue/Purple Spot (White Background)	Yellow Spot (Purple Background)
Destructive?	No	Yes	Yes
Limit of Detection	High (< 1 µg)	Moderate (~5-10 µg)	High (< 1 µg)
Primary Utility	General location of all spots	Confirming active product	Detecting hydrolysis impurity

Detailed Experimental Protocols

Method A: UV Visualization (254 nm)

The non-destructive baseline.

• Elute the TLC plate (typically Silica Gel

  ) in a Hexane/Ethyl Acetate gradient (e.g., 8:2 or 7:3).

• Dry the plate completely to remove solvent interference.

• Visualize under short-wave UV (254 nm).[1]

• Observation: All benzisoxazole derivatives appear as dark spots against the fluorescent green indicator. Mark these spots with a pencil.[2][3][4]

Method B: The NBP Alkylation Stain (Critical for Specificity)

The "Epstein Reagent" – Specific for the reactive

group.

Mechanism: The pyridine nitrogen attacks the electrophilic carbon of the bromomethyl group (alkylation), forming a pyridinium salt. Subsequent treatment with a base deprotonates the benzylic position, creating a highly conjugated, blue/purple zwitterion.

Reagents:

• Solution A: 5% w/v 4-(p-nitrobenzyl)pyridine (NBP) in acetone.

• Solution B: 1M NaOH (aqueous) or Piperidine.

Protocol:

• Run the TLC and mark UV spots.[2][1][3][4]

• Dip or Spray the plate with Solution A .

• Heat the plate at 110°C for 5–10 minutes. Note: This thermal step is required to drive the alkylation reaction.

• Allow the plate to cool slightly.

• Spray with Solution B (Base).

• Result: The bromomethyl benzisoxazole spot will turn intense blue/purple immediately. The starting material (methyl) and byproduct (alcohol) will remain colorless.

Method C: Potassium Permanganate (KMnO₄)

The Hydrolysis Check.

Reagents:

• 1.5 g KMnO₄, 10 g K₂CO₃, and 1.25 mL 10% NaOH in 200 mL water.

Protocol:

• Dip the plate into the bright purple solution.

• Wipe the back of the plate and heat gently with a heat gun.

• Result: The hydroxymethyl impurity (alcohol) will rapidly reduce the permanganate, appearing as a yellow/brown spot against the purple background. The bromomethyl product is resistant to mild oxidation and will not stain (or stain very slowly).

Visualized Workflows & Mechanisms

Figure 1: NBP Reaction Mechanism

This diagram illustrates why the NBP stain is specific to the bromomethyl product. The color change only occurs if alkylation happens first.

Caption: Chemical mechanism of the NBP stain. The initial alkylation requires heat; the final color reveal requires base.

Figure 2: TLC Decision Tree for Reaction Monitoring

A logic flow for determining reaction status based on spot behavior.

Caption: Decision tree for identifying benzisoxazole species using sequential staining.

Troubleshooting & Self-Validation

To ensure scientific integrity, every TLC run should include a Co-Spot (Reaction Mixture + Authentic Standard).

• False Positives (NBP): Other alkylating agents (e.g., unreacted benzyl bromide if used in previous steps) will also stain blue. Ensure your

  values match the benzisoxazole core.

• False Negatives (NBP): Insufficient heating during the alkylation step is the most common failure mode. The plate must be hot enough to drive the

  reaction between the pyridine and the bromide.

• Hydrolysis Artifacts: If your "Product" spot shows a faint yellow halo in KMnO₄, your sample may be hydrolyzing on the silica. Silica gel is slightly acidic and can degrade labile bromides. Recommendation: Add 1% Triethylamine to your eluent to neutralize the silica acidity.

Safety Note

Bromomethyl benzisoxazoles are lachrymators and skin irritants . The NBP stain is also used for surface monitoring to detect contamination in the lab. If you spill the solid, use the NBP spray (followed by base) on the surface to confirm effective decontamination.

References

• Epstein, J., Rosenthal, R. W., & Ess, R. J. (1955).[5] Use of γ-(4-Nitrobenzyl)pyridine as Analytical Reagent for Ethylenimines and Alkylating Agents. Analytical Chemistry. [Link]

• Chemistry LibreTexts. (2022). Visualizing TLC Plates. [Link]

• Reach Devices. (n.d.). TLC Visualization Reagents and Stains. [Link]

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A Comparative Guide to the Crystal Structures of 3-Substituted Benzisoxazoles for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the 1,2-benzisoxazole scaffold is a cornerstone for the development of a wide array of therapeutic agents. Its derivatives are known to exhibit a broad spectrum of pharmacological activities, including antipsychotic, anticonvulsant, antimicrobial, and anticancer properties. The substituent at the 3-position of the benzisoxazole ring plays a pivotal role in defining the molecule's three-dimensional structure, which in turn governs its interaction with biological targets. This guide provides an in-depth comparative analysis of the crystal structures of various 3-substituted benzisoxazoles, supported by experimental data and detailed protocols for their synthesis and crystallization. Our objective is to furnish researchers with the foundational knowledge required to rationally design novel benzisoxazole-based therapeutics with enhanced efficacy and specificity.

The Significance of the 3-Substituent in Benzisoxazole Crystal Engineering

The nature of the substituent at the 3-position of the benzisoxazole ring profoundly influences the molecule's crystal packing, intermolecular interactions, and ultimately, its physicochemical properties such as solubility and bioavailability. Understanding these structure-property relationships is paramount for effective drug design. This section compares the crystallographic data of several key 3-substituted benzisoxazoles, highlighting the impact of different functional groups on their solid-state architecture.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for a selection of 3-substituted benzisoxazoles, providing a basis for a comparative analysis of their solid-state structures.

Compound Name	3-Substituent	Chemical Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Ref.
3-Chloromethyl-6,7-dimethyl-1,2-benzisoxazole	-CH₂Cl	C₁₀H₁₀ClNO	Monoclinic	C2/c	20.4938	4.1237	24.6361	114.151	[1]
3-Benzoyl-2,1-benzisoxazole	-C(O)Ph	C₁₄H₉NO₂	Monoclinic	P2₁/c	12.391	3.892	23.001	100.80	[2]
Zonisamide (3-(Sulfamoylmethyl)-1,2-benzisoxazole)	-CH₂SO₂NH₂	C₈H₈N₂O₃S	Orthorhombic	Pbca	15.654	7.556	14.897	90
3-Benzyl-5-methyl-1,2-benzisoxazole 2-oxide	-CH₂Ph	C₁₅H₁₃NO₂	Monoclinic	P2₁/c	6.4527	11.2213	16.9371	100.002
3-Phenyl-1,2-benzisoxazole	-Ph	C₁₃H₉NO	Monoclinic	P2₁/n	10.635	5.864	15.642	93.36

Analysis of Structural Variations:

The data reveals significant variations in the crystal packing and unit cell dimensions based on the 3-substituent. For instance, the presence of a flexible chloromethyl group in 3-chloromethyl-6,7-dimethyl-1,2-benzisoxazole allows for a relatively dense packing arrangement. In contrast, the larger and more rigid benzoyl group in 3-benzoyl-2,1-benzisoxazole leads to a different packing motif, influenced by potential π-π stacking interactions between the aromatic rings.[2] The crystal structure of Zonisamide is characterized by a network of hydrogen bonds involving the sulfonamide group, which significantly influences its solid-state properties.

The planarity of the benzisoxazole ring system is a common feature, though slight deviations can occur depending on the steric and electronic nature of the 3-substituent. These subtle conformational differences can have a significant impact on how the molecule fits into the binding pocket of a target protein.

Experimental Protocols: From Synthesis to Single Crystals

The successful determination of a crystal structure is contingent upon the availability of high-quality single crystals. This section provides detailed, field-proven methodologies for the synthesis and crystallization of representative 3-substituted benzisoxazoles.

General Synthesis Workflow for 3-Substituted Benzisoxazoles

The synthesis of 3-substituted benzisoxazoles often proceeds through the cyclization of an appropriate precursor, such as an o-hydroxy ketoxime.[3] The following diagram illustrates a generalized synthetic pathway.

Caption: Generalized synthetic workflow for 3-substituted benzisoxazoles.

Detailed Protocol for the Synthesis of 3-Phenyl-1,2-benzisoxazole:

This protocol describes a reliable method for the synthesis of 3-phenyl-1,2-benzisoxazole via the cyclization of 2-hydroxybenzophenone oxime.[4]

Materials:

• 2-Hydroxybenzophenone

• Hydroxylamine hydrochloride

• Sodium acetate

• Acetic anhydride

• Pyridine

• Ethanol

• Dichloromethane (DCM)

• Hexane

Step 1: Oximation of 2-Hydroxybenzophenone

• In a round-bottom flask, dissolve 2-hydroxybenzophenone (1 equivalent) in ethanol.

• Add hydroxylamine hydrochloride (1.5 equivalents) and sodium acetate (2 equivalents).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Collect the precipitated 2-hydroxybenzophenone oxime by filtration, wash with water, and dry under vacuum.

Step 2: Acetylation of the Oxime

• Suspend the dried oxime in acetic anhydride (5 equivalents).

• Stir the mixture at room temperature for 1-2 hours.

• Pour the reaction mixture into water and extract the product with dichloromethane.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude O-acetyl oxime.

Step 3: Cyclization to 3-Phenyl-1,2-benzisoxazole

• Dissolve the crude O-acetyl oxime in pyridine.

• Reflux the solution for 2-3 hours.

• Cool the reaction mixture and pour it into a mixture of ice and concentrated hydrochloric acid.

• Extract the product with dichloromethane.

• Wash the organic layer sequentially with water, dilute copper (II) sulfate solution (to remove residual pyridine), and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure 3-phenyl-1,2-benzisoxazole.

Crystallization Protocols for X-ray Diffraction

Obtaining single crystals suitable for X-ray analysis is often a meticulous process of trial and error. The following protocols provide starting points for the crystallization of 3-substituted benzisoxazoles.

General Crystallization Strategy:

Caption: General workflow for the crystallization of organic compounds.

Protocol 1: Slow Evaporation for 3-Chloromethyl-6,7-dimethyl-1,2-benzisoxazole

This method is suitable for compounds that are moderately soluble at room temperature and have a relatively low vapor pressure.[1]

• Dissolve the purified 3-chloromethyl-6,7-dimethyl-1,2-benzisoxazole in a minimal amount of a suitable solvent (e.g., a mixture of dichloromethane and hexane, or ethanol).

• Filter the solution through a syringe filter (0.22 µm) into a clean, small vial.

• Cover the vial with parafilm and pierce a few small holes with a needle to allow for slow evaporation of the solvent.

• Place the vial in a vibration-free environment at a constant temperature.

• Monitor the vial over several days to weeks for the formation of single crystals.

Protocol 2: Vapor Diffusion for 3-Benzoyl-2,1-benzisoxazole

Vapor diffusion is an effective technique for growing high-quality crystals by slowly changing the solvent composition.

• Dissolve the purified 3-benzoyl-2,1-benzisoxazole in a small amount of a "good" solvent in which it is readily soluble (e.g., acetone or chloroform).

• Place this solution in a small, open vial.

• Place the small vial inside a larger, sealed container (e.g., a beaker covered with a watch glass or a sealed jar).

• Add a larger volume of a "poor" solvent (an anti-solvent) in which the compound is sparingly soluble (e.g., hexane or heptane) to the bottom of the larger container, ensuring the level is below the top of the inner vial.

• The vapor of the poor solvent will slowly diffuse into the solution of the compound, reducing its solubility and inducing crystallization.

• Allow the setup to stand undisturbed for several days to weeks.

Structure-Activity Relationship (SAR) Insights

The crystal structure data, when integrated with biological activity data, provides invaluable insights into the structure-activity relationships of 3-substituted benzisoxazoles. For example, the hydrogen bonding capabilities of the sulfamoyl group in Zonisamide are crucial for its anticonvulsant activity. By understanding the preferred conformations and intermolecular interactions of different 3-substituted analogs in the solid state, medicinal chemists can design new molecules with improved binding affinities and pharmacokinetic profiles.

The planarity of the benzisoxazole ring system often allows for favorable π-stacking interactions with aromatic residues in the active site of a target protein. The nature and orientation of the 3-substituent can then be fine-tuned to optimize these interactions and introduce additional hydrogen bonding or hydrophobic contacts.

Conclusion

This guide has provided a comparative overview of the crystal structure data for a series of 3-substituted benzisoxazoles, underscoring the critical role of the 3-substituent in dictating the solid-state architecture of these molecules. The detailed experimental protocols for synthesis and crystallization serve as a practical resource for researchers aiming to obtain high-quality single crystals for X-ray diffraction analysis. By leveraging this structural information, scientists in the field of drug development can make more informed decisions in the design and optimization of novel benzisoxazole-based therapeutic agents. The continued exploration of the crystal engineering of this versatile scaffold holds significant promise for the discovery of next-generation medicines.

References

Sources

• 1. BJOC - Synthesis of 2,1-benzisoxazole-3(1H)-ones by base-mediated photochemical N–O bond-forming cyclization of 2-azidobenzoic acids [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. e-journals.in [e-journals.in]
• 4. Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes - PMC [pmc.ncbi.nlm.nih.gov]